4-(pyridin-2-yl)benzamide hydrochloride

• CAS: 2549021-39-6

Core Science & Biosynthesis

Mechanism of action of 4-(pyridin-2-yl)benzamide hydrochloride in kinase inhibition

An In-Depth Technical Guide to the Mechanism of Action of 4-(Pyridin-2-yl)benzamide Derivatives in Kinase Inhibition

Introduction: The Rise of a Privileged Scaffold in Kinase Inhibition

Protein kinases, enzymes that catalyze the phosphorylation of substrate proteins, are fundamental regulators of a vast array of cellular processes.[1] Their dysregulation is a hallmark of numerous diseases, particularly cancer, making them a major class of therapeutic targets.[1][2] Within the expansive landscape of medicinal chemistry, certain molecular frameworks, known as "privileged scaffolds," emerge as consistently effective starting points for drug discovery. The 4-(pyridin-2-yl)benzamide core is one such scaffold, forming the basis of numerous potent and selective kinase inhibitors.

This technical guide provides an in-depth exploration of the mechanism of action for inhibitors derived from the 4-(pyridin-2-yl)benzamide scaffold. We will dissect their interaction with target kinases, focusing on the well-studied RAF kinases within the pivotal RAS-RAF-MEK-ERK signaling pathway as a primary exemplar. Furthermore, this guide will furnish drug development professionals with detailed, field-proven experimental protocols for the comprehensive characterization of these inhibitors, from initial biochemical validation to cellular target engagement and downstream functional effects.

The Biological Context: Targeting the RAS-RAF-MEK-ERK Pathway

The RAS-RAF-MEK-ERK, or Mitogen-Activated Protein Kinase (MAPK), pathway is a critical signaling cascade that translates extracellular signals into cellular responses like proliferation, differentiation, and survival.[3][4][5] The RAF family of serine/threonine kinases (A-RAF, B-RAF, C-RAF) are central components of this pathway.[4] Activating mutations, especially in B-RAF (e.g., V600E), are found in a high percentage of certain cancers, such as malignant melanoma, making it a prime therapeutic target.[6] Inhibitors targeting this pathway aim to halt the uncontrolled proliferative signals that drive tumor growth.[3]

Caption: The MAPK signaling cascade and the point of RAF inhibition.

Core Mechanism of Action: How the Scaffold Interacts with the Kinase

The inhibitory action of the 4-(pyridin-2-yl)benzamide scaffold is rooted in its ability to compete with adenosine triphosphate (ATP) for binding within the kinase catalytic domain. Most kinase inhibitors are classified based on the conformation of the kinase they bind to, particularly the orientation of the 'DFG' (Asp-Phe-Gly) motif at the start of the activation loop.

• Type I Inhibitors: These bind to the active "DFG-in" conformation of the kinase. Many inhibitors based on related scaffolds function as Type I inhibitors.[7]

• Type II Inhibitors: These bind to and stabilize the inactive "DFG-out" conformation, accessing an additional hydrophobic pocket adjacent to the ATP-binding site.[8] The specific binding mode of a 4-(pyridin-2-yl)benzamide derivative depends on its unique substitutions.[8]

The core scaffold possesses key features for effective kinase binding:

• Pyridine Ring: Often acts as a "hinge-binder," forming critical hydrogen bonds with the backbone residues of the kinase hinge region, mimicking the interaction of the adenine ring of ATP.[9]

• Benzamide Group: The phenyl ring can engage in hydrophobic interactions within the ATP pocket, while the amide linker provides a crucial vector for adding further chemical diversity to enhance potency and selectivity.[10]

Molecular docking and structural biology studies reveal that the precise orientation and interactions are dictated by the specific substitutions on the core scaffold, which can be tailored to achieve high selectivity for a target kinase over others.[10][11]

Experimental Validation: A Step-by-Step Guide to Characterization

A rigorous, multi-faceted approach is required to fully elucidate the mechanism of action of a novel kinase inhibitor. The following protocols represent a logical workflow for characterizing a 4-(pyridin-2-yl)benzamide derivative.

Caption: A logical workflow for kinase inhibitor characterization.

Biochemical Potency: In Vitro Kinase Activity Assay

Causality: The first step is to determine if the compound can inhibit the catalytic activity of the purified kinase enzyme. This assay measures the half-maximal inhibitory concentration (IC50), a key metric of potency. Luminescence-based assays that quantify ADP production are common, robust, and amenable to high-throughput screening.[1][2][12]

Protocol: ADP-Glo™ Luminescence-Based Kinase Assay

• Reagent Preparation:

  • Prepare Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

  • Reconstitute the purified target kinase (e.g., B-RAF V600E) and its specific substrate peptide in Kinase Buffer.

  • Prepare a 2X ATP solution at a concentration relevant to the kinase's Km (e.g., 10 µM).

  • Perform a serial dilution of the 4-(pyridin-2-yl)benzamide hydrochloride inhibitor in DMSO, then dilute further in Kinase Buffer.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the inhibitor dilution (or DMSO for control).

  • Add 2.5 µL of a 2X enzyme/substrate mix.

  • Initiate the reaction by adding 5 µL of the 2X ATP solution.

  • Incubate at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via luciferase. Incubate for 30 minutes.

  • Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using "no enzyme" (100% inhibition) and "DMSO only" (0% inhibition) controls.

  • Plot the percent inhibition versus the log of inhibitor concentration and fit to a four-parameter dose-response curve to determine the IC50 value.

Binding Affinity: Isothermal Titration Calorimetry (ITC)

Causality: While an IC50 value demonstrates functional inhibition, it does not directly measure the binding affinity (Kd). ITC is a gold-standard biophysical technique that measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile (Kd, stoichiometry 'n', enthalpy ΔH, and entropy ΔS) in a single experiment.[13][14][15] This confirms direct target interaction and reveals the thermodynamic drivers of binding.[16]

Protocol: ITC for Kinase-Inhibitor Binding

• Sample Preparation:

  • Dialyze the purified kinase extensively against the ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 5% glycerol, 0.5 mM TCEP).

  • Dissolve the inhibitor in the final dialysis buffer to avoid buffer mismatch artifacts. Degas all solutions.

• Instrument Setup:

  • Load the kinase solution (e.g., 10-20 µM) into the ITC sample cell.

  • Load the inhibitor solution (e.g., 100-200 µM) into the injection syringe.

  • Allow the system to equilibrate to the desired temperature (e.g., 25°C).

• Titration:

  • Perform a series of small (e.g., 2 µL) injections of the inhibitor into the kinase solution.

  • The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells, which corresponds to the heat of binding.

• Data Analysis:

  • Integrate the heat flow peaks for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of inhibitor to kinase.

  • Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to calculate Kd, n, and ΔH. ΔS is calculated from the Gibbs free energy equation.

Cellular Activity: Target Engagement and Downstream Signaling

Causality: It is crucial to confirm that the inhibitor can enter cells and engage its target in a complex physiological environment.[17] Cellular assays validate the biochemical findings and demonstrate the inhibitor's functional effect on the signaling pathway.

Protocol 3A: NanoBRET™ Target Engagement Assay This assay measures compound binding to a specific protein target within intact cells.[18][19]

• Cell Preparation: Transfect cells with a plasmid encoding the target kinase fused to a NanoLuc® luciferase.

• Assay Execution: Culture the cells and treat with a cell-permeable fluorescent tracer that binds to the kinase. Add the test inhibitor at various concentrations.

• Detection: If the inhibitor displaces the tracer from the NanoLuc®-kinase fusion protein, the Bioluminescence Resonance Energy Transfer (BRET) signal will decrease.

• Analysis: The magnitude of the BRET signal reduction is proportional to the inhibitor's target engagement, allowing for the determination of a cellular IC50.

Protocol 3B: Western Blot for Downstream Pathway Modulation This method directly visualizes the intended consequence of kinase inhibition—a decrease in the phosphorylation of its substrate.[6]

• Cell Treatment: Plate cancer cells with a known activating mutation (e.g., A375 melanoma cells with B-RAF V600E). Treat with serial dilutions of the inhibitor for a set time (e.g., 2 hours).

• Lysate Preparation: Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA in TBST).

  • Incubate with a primary antibody specific for the phosphorylated substrate (e.g., anti-phospho-MEK or anti-phospho-ERK).

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate.

• Imaging and Analysis: Image the resulting bands. Strip and re-probe the membrane for total protein (e.g., total ERK) and a loading control (e.g., GAPDH) to ensure equal loading and demonstrate specific inhibition of phosphorylation.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison.

Table 1: Example Inhibitory Activity of a 4-(pyridin-2-yl)benzamide Derivative

Assay Type	Target Kinase	Metric	Value
Biochemical	B-RAF V600E	IC50	25 nM
c-RAF	IC50	250 nM
Kinase X	IC50	>10,000 nM
Biophysical	B-RAF V600E	Kd	35 nM
Cellular	B-RAF V600E	NanoBRET™ IC50	80 nM
A375 Cells	p-ERK IC50	110 nM
A375 Cells	Proliferation GI50	150 nM

A selective inhibitor will show a significant potency window (>10-fold) between its primary target and off-targets.

Conclusion

The 4-(pyridin-2-yl)benzamide scaffold represents a highly versatile and effective framework for the design of potent and selective kinase inhibitors. A comprehensive understanding of its mechanism of action requires a systematic and integrated experimental approach. By combining robust biochemical assays to define potency, biophysical methods like ITC to confirm direct binding and elucidate thermodynamics, and a suite of cellular assays to verify target engagement and downstream functional consequences, researchers can build a complete and compelling profile of their inhibitor. This rigorous, multi-pillar characterization is essential for advancing promising compounds through the drug discovery pipeline.

References

• A selective cellular screening assay for B-Raf and c-Raf kinases. PubMed. Available at: [Link]

• What are Raf kinase inhibitors and how do they work? Patsnap Synapse. Available at: [Link]

• What are Raf kinase modulators and how do they work?. Patsnap Synapse. Available at: [Link]

• Kinase Activity Assay Using Unspecific Substrate or Specific Synthetic Peptides. Springer Nature Experiments. Available at: [Link]

• Mechanism and inhibition of BRAF kinase. National Institutes of Health (NIH). Available at: [Link]

• Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. AACR Journals. Available at: [Link]

• How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]

• Abstract 4704: Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. ResearchGate. Available at: [Link]

• Mechanism of Dimer Selectivity and Binding Cooperativity of BRAF Inhibitors. eLife. Available at: [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. National Institutes of Health (NIH). Available at: [Link]

• Lead Discovery of Type II BRAF V600E Inhibitors Targeting the Structurally Validated DFG-Out Conformation Based upon Selected Fragments. MDPI. Available at: [Link]

• Identification of a novel family of BRAFV600E inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Kinase Inhibitor Profiling Using Chemoproteomics. Springer Nature Experiments. Available at: [Link]

• Targeting the Raf kinases in human cancer: the Raf dimer dilemma. National Institutes of Health (NIH). Available at: [Link]

• c-RAF (Y340D, Y341D) Kinase Assay Kit. BPS Bioscience. Available at: [Link]

• Measurement of the formation of complexes in tyrosine kinase-mediated signal transduction. International Union of Crystallography. Available at: [Link]

• Complete Kinetic Characterization of Enzyme Inhibition in a Single Isothermal Titration Calorimetric Experiment. ACS Publications. Available at: [Link]

• Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. National Institutes of Health (NIH). Available at: [Link]

• Novel natural inhibitors targeting B-RAF(V600E) by computational study. National Institutes of Health (NIH). Available at: [Link]

• Isothermal titration calorimetry (ITC) indicates direct binding of... ResearchGate. Available at: [Link]

• A practical guide for the assay-dependent characterisation of irreversible inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. Available at: [Link]

• Lead optimization of a 4-aminopyridine benzamide scaffold to identify potent, selective, and orally bioavailable TYK2 inhibitors. PubMed. Available at: [Link]

• Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer. PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of 4-(pyridin-4-yloxy)benzamide derivatives bearing a 5-methylpyridazin-3(2H)-one fragment. PubMed. Available at: [Link]

• N-(2-Methoxyethyl)-4-[(6-Pyridin-4-Ylquinazolin-2-Yl)amino]benzamide. PubChem. Available at: [Link]

• Pyridyl-pyrimidine benzimidazole derivatives as potent, selective, and orally bioavailable inhibitors of Tie-2 kinase. ResearchGate. Available at: [Link]

• N-pyridin-2-yl Benzamide Analogues as Allosteric Activators of Glucokinase: Design, Synthesis, in Vitro, in Silico and in Vivo Evaluation. PubMed. Available at: [Link]

• Designing of the N-ethyl-4-(pyridin-4-yl)benzamide based potent ROCK1 inhibitors using docking, molecular dynamics, and 3D-QSAR. PeerJ. Available at: [Link]

• Designing of the N-ethyl-4-(pyridin-4-yl)benzamide based potent ROCK1 inhibitors using docking, molecular dynamics, and 3D-QSAR. National Institutes of Health (NIH). Available at: [Link]

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• 3. What are Raf kinase inhibitors and how do they work? [synapse.patsnap.com]
• 4. What are Raf kinase modulators and how do they work? [synapse.patsnap.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A selective cellular screening assay for B-Raf and c-Raf kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a novel family of BRAFV600E inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. peerj.com [peerj.com]
• 10. Designing of the N-ethyl-4-(pyridin-4-yl)benzamide based potent ROCK1 inhibitors using docking, molecular dynamics, and 3D-QSAR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lead optimization of a 4-aminopyridine benzamide scaffold to identify potent, selective, and orally bioavailable TYK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Revealing kinase inhibitor mechanisms: ITC leads the way | Malvern Panalytical [malvernpanalytical.com]
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• 15. Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]

Chemical structure and molecular weight of 4-(pyridin-2-yl)benzamide HCl

The following technical guide details the chemical structure, molecular properties, and synthetic methodology for 4-(pyridin-2-yl)benzamide hydrochloride . This document is structured for researchers requiring high-fidelity data for drug discovery and intermediate synthesis.

Executive Summary

4-(pyridin-2-yl)benzamide HCl is a biaryl scaffold frequently utilized in medicinal chemistry as a pharmacophore for kinase inhibitors and receptor modulators (e.g., TRPV1 antagonists). Structurally, it consists of a benzamide core substituted at the para-position with a pyridine-2-yl moiety. This C–C linked biaryl system offers distinct electronic and steric properties compared to its N-linked isomer (N-(pyridin-2-yl)benzamide), providing a rigid linear vector for hydrogen bonding interactions in active sites.

Chemical Identity & Structural Analysis[1][2][3][4][5][6][7]

Nomenclature and Identifiers[7][8]

• IUPAC Name: 4-(pyridin-2-yl)benzamide hydrochloride

• Synonyms: 4-(2-Pyridyl)benzamide HCl; 4-(2-Pyridinyl)benzamide hydrochloride

• Core Scaffold: Biaryl (Phenyl-Pyridine)

Molecular Specifications

The following data distinguishes the free base from the hydrochloride salt. Precise stoichiometry is critical for formulation and molarity calculations in biological assays.

Property	Free Base	Hydrochloride Salt (Mono-HCl)
Formula	C₁₂H₁₀N₂O	C₁₂H₁₀N₂O · HCl
Molecular Weight	198.22 g/mol	234.68 g/mol
Appearance	White to off-white solid	White to pale yellow crystalline solid
Solubility	DMSO, Methanol, DMF	Water (moderate), DMSO, Methanol
SMILES	NC(=O)c1ccc(cc1)-c1ccccn1	NC(=O)c1ccc(cc1)-c1ccccn1.Cl
InChI Key	(Base) CUQSOVLYZUKUKI-UHFFFAOYSA-N	Salt specific keys vary by hydration

Structural Topology

The molecule features a central phenyl ring connected to a pyridine ring via a single C–C bond at the C4 (phenyl) and C2' (pyridine) positions. The amide group (-CONH₂) is located at C1 of the phenyl ring.

• Rotatable Bonds: 2 (Biaryl axis, Amide C-C bond).

• Electronic Character: The pyridine nitrogen acts as a hydrogen bond acceptor, while the amide provides both donor (-NH₂) and acceptor (C=O) motifs. The HCl salt protonates the pyridine nitrogen (pKa ~5.2), significantly altering solubility and electrostatic potential.

Synthetic Pathway & Methodology

The synthesis of 4-(pyridin-2-yl)benzamide HCl is most efficiently achieved via a Suzuki-Miyaura cross-coupling reaction, followed by salt formation. This route avoids harsh conditions associated with direct amidation of biaryl acids.

Retrosynthetic Analysis

• Disconnection: Biaryl C–C bond.

• Building Blocks: 4-Carbamoylphenylboronic acid (nucleophile) and 2-Bromopyridine (electrophile).

• Catalytic Cycle: Pd(0)-mediated oxidative addition, transmetallation, and reductive elimination.

Experimental Protocol

Step 1: Suzuki Coupling (Free Base Synthesis)

• Reagents:

  • 4-Carbamoylphenylboronic acid (1.0 equiv)

  • 2-Bromopyridine (1.1 equiv)

  • Catalyst: Pd(dppf)Cl₂·DCM (0.05 equiv) or Pd(PPh₃)₄

  • Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

  • Solvent: 1,4-Dioxane (degassed)

• Procedure:

  • Charge a reaction vessel with the boronic acid, bromopyridine, and palladium catalyst under an inert atmosphere (Nitrogen or Argon).

  • Add degassed 1,4-dioxane and the aqueous Na₂CO₃ solution.

  • Heat the mixture to 90–100 °C for 12–16 hours. Monitor reaction progress via LC-MS (Target mass [M+H]⁺ = 199.2).

  • Workup: Cool to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Recrystallize from ethanol or purify via flash column chromatography (SiO₂, gradient 0–10% MeOH in DCM).

Step 2: Hydrochloride Salt Formation

• Dissolution: Dissolve the purified free base (1.0 equiv) in a minimal amount of anhydrous methanol or dichloromethane.

• Acidification: Dropwise add 4.0 M HCl in 1,4-dioxane (1.5 equiv) at 0 °C.

• Precipitation: Stir for 1 hour at room temperature. The HCl salt typically precipitates. If not, add diethyl ether or hexanes to induce crystallization.

• Isolation: Filter the solid, wash with diethyl ether, and dry under high vacuum to yield 4-(pyridin-2-yl)benzamide HCl .

Visualized Synthetic Workflow

Caption: Step-by-step synthetic route from commercial starting materials to the final hydrochloride salt.

Analytical Characterization

Trustworthiness in chemical synthesis relies on rigorous validation. The following analytical signals confirm the identity of the product.

Proton NMR (¹H-NMR)

Solvent: DMSO-d₆[1]

• Amide Protons: Two broad singlets around δ 7.40 and 8.10 ppm (exchangeable with D₂O).

• Pyridine Ring:

  • H6' (adjacent to N): Doublet, ~δ 8.6–8.7 ppm (deshielded).

  • H3', H4', H5': Multiplets in the aromatic region (δ 7.3–8.0 ppm).[2]

• Benzene Ring: Two doublets (AA'BB' system) around δ 8.00 and 8.20 ppm, characteristic of para-substitution.

• Note: In the HCl salt, the pyridine protons will shift downfield due to protonation of the nitrogen.

Mass Spectrometry (ESI-MS)

• Method: Positive Ion Mode (ESI+)

• Expected Peak: m/z = 199.1 [M+H]⁺ (Free base cation).

• Salt Confirmation: Presence of chloride ion can be confirmed via silver nitrate test or elemental analysis.

HPLC Purity Profiling

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

• Detection: UV at 254 nm (aromatic absorption).

• Retention Time: The compound is moderately polar; expect elution in the early-to-mid range of a standard 5–95% gradient.

Handling & Stability

• Storage: Store at -20 °C in a desiccator. Hygroscopic nature of the HCl salt requires protection from moisture.

• Stability: Stable in solid state for >1 year. Solutions in DMSO or MeOH should be used within 24 hours or stored frozen.

• Safety: Irritant. Wear standard PPE (gloves, goggles, lab coat). Avoid inhalation of dust.

References

• PubChem . 4-propan-2-yl-N-pyridin-2-ylbenzamide (Related Structure & Properties). National Library of Medicine. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational methodology for biaryl synthesis).

• BindingDB . Entry for 4-pyridin-2-yl-benzamide derivatives (TRPV1 Antagonists). Available at: [Link][3]

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• 2. A sequential reaction of picolinamide with benzaldehydes promoted by Pd(TFA) 2 : rapid access to 4,5-disubstituted 2-(pyridin-2-yl)oxazoles in n -octa ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01815F [pubs.rsc.org]
• 3. US20100160323A1 - NOVEL PIPERAZINE DERIVATIVES AS INHIBITORS OF STEAROYL-CoA DESATURASE - Google Patents [patents.google.com]

Technical Guide: 4-(Pyridin-2-yl)benzamide Hydrochloride as a Synthesis Intermediate

This guide details the technical profile, synthetic utility, and application of 4-(pyridin-2-yl)benzamide hydrochloride , a privileged biaryl scaffold in medicinal chemistry.

Executive Summary

4-(Pyridin-2-yl)benzamide hydrochloride is a critical biaryl building block used in the synthesis of small molecule therapeutics targeting GPCRs (specifically TRPV1 ) and enzymes (e.g., HDAC , Stearoyl-CoA Desaturase ). Structurally, it consists of a benzamide core substituted at the para-position with a pyridine ring.

This intermediate offers two primary strategic advantages in drug design:

• Biaryl Scaffold: It provides a rigid biphenyl-mimic core where the pyridine nitrogen improves aqueous solubility and metabolic stability compared to a pure biphenyl system.

• Amide Handle: The primary amide serves as a versatile functional group that can be N-arylated to form secondary amides (common in TRPV1 antagonists) or hydrolyzed to the corresponding benzoic acid for standard coupling reactions.

The hydrochloride salt form is preferred for its enhanced stability, non-hygroscopic nature, and improved handling properties during solid-phase or solution-phase synthesis.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
Chemical Name	4-(Pyridin-2-yl)benzamide hydrochloride
Structure	Pyridine ring attached to C4 of Benzamide; HCl salt
Formula	C₁₂H₁₀N₂O[1][2] · HCl
Molecular Weight	198.22 (Free base) / 234.68 (HCl salt)
CAS Number	Note: Often indexed as free base 1221712-40-6 or related derivatives.
Solubility	Soluble in DMSO, Methanol, Water (moderate); Insoluble in non-polar organics.
Key Function	Biaryl linker; Hydrogen bond donor/acceptor motif.

Synthetic Utility & Mechanism[11]

The utility of 4-(pyridin-2-yl)benzamide stems from its ability to introduce the 4-(pyridin-2-yl)phenyl moiety—a "privileged structure" in kinase and receptor antagonists.

Synthesis of the Intermediate

The industrial standard for synthesizing this intermediate is the Suzuki-Miyaura Cross-Coupling reaction. This pathway avoids the use of unstable pyridine-boronic acids by utilizing the more robust phenylboronic acid derivative.

Mechanism:

• Oxidative Addition: Pd(0) inserts into the C-Br bond of 2-bromopyridine.

• Transmetallation: The boronic acid species (4-carbamoylphenylboronic acid) transfers the phenyl ring to the palladium center.

• Reductive Elimination: The C-C bond is formed, releasing the biaryl product.

Downstream Transformations

Once synthesized, the primary amide group allows for divergent synthesis:

• Path A (Hydrolysis): Conversion to 4-(pyridin-2-yl)benzoic acid for coupling with complex amines (common in kinase inhibitors).

• Path B (N-Arylation): Palladium-catalyzed Buchwald-Hartwig amidation to form N-aryl-4-(pyridin-2-yl)benzamides (TRPV1 antagonists).

• Path C (Dehydration): Conversion to 4-(pyridin-2-yl)benzonitrile.

Visualizing the Synthesis Workflow

Caption: Synthesis pathway from raw materials to the HCl salt and downstream applications.

Experimental Protocols

Protocol A: Synthesis of 4-(Pyridin-2-yl)benzamide (Suzuki Coupling)

This protocol yields the free base, which is subsequently converted to the HCl salt.

Reagents:

• 4-Carbamoylphenylboronic acid (1.0 equiv)

• 2-Bromopyridine (1.1 equiv)

• Pd(dppf)Cl₂ (0.03 equiv)

• Potassium Carbonate (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• Charge: In a reaction vessel, combine 4-carbamoylphenylboronic acid, 2-bromopyridine, and K₂CO₃.

• Degas: Add the solvent mixture and degas with nitrogen for 15 minutes to prevent homocoupling or oxidation.

• Catalysis: Add Pd(dppf)Cl₂ under nitrogen flow.

• Reaction: Heat to 90°C for 12 hours. Monitor by LC-MS for the disappearance of the bromide.

• Workup: Cool to room temperature. Dilute with ethyl acetate and wash with water.

• Purification: The product often precipitates upon cooling or can be recrystallized from Ethanol/Water.

• Salt Formation: Dissolve the solid in minimal hot methanol. Add 1.2 equiv of 4M HCl in dioxane. Cool to 0°C to precipitate the 4-(pyridin-2-yl)benzamide hydrochloride . Filter and dry.

Protocol B: Synthesis of TRPV1 Antagonist (N-Arylation)

Example: Synthesis of N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.

Rationale: Direct N-arylation of the primary amide is more efficient than hydrolyzing to the acid and re-coupling.

• Mix: Combine 4-(pyridin-2-yl)benzamide (1.0 equiv), 1-bromo-4-tert-butylbenzene (1.1 equiv), and Cs₂CO₃ (1.4 equiv) in Toluene.

• Catalyst: Add Pd₂(dba)₃ (0.02 equiv) and Xantphos (0.04 equiv).

• Heat: Reflux at 110°C for 16 hours under inert atmosphere.

• Isolate: Filter through celite, concentrate, and purify via silica gel chromatography (Hexane/EtOAc).

Applications & Case Studies

TRPV1 Antagonists (Pain Management)

Research by Seoul National University and others identified the N-aryl-4-(pyridin-2-yl)benzamide scaffold as a potent antagonist for the Vanilloid Receptor 1 (TRPV1), a key target for neuropathic pain.

• Mechanism: The biaryl core mimics the lipophilic domain of capsaicin, while the amide bond interacts with the receptor's binding pocket. The pyridine nitrogen provides a critical hydrogen bond acceptor site that improves potency (IC₅₀ < 50 nM) compared to the biphenyl analog.

• Key Compound: N-(4-tert-butylphenyl)-4-(pyridin-2-yl)benzamide.

HDAC Inhibitors (Oncology)

The 4-(pyridin-2-yl)benzamide moiety serves as a "cap group" in Histone Deacetylase (HDAC) inhibitors. The pyridine ring can coordinate with the zinc ion in the enzyme's active site or interact with the surface rim, enhancing selectivity for Class I HDACs.

SCD Inhibitors (Metabolic Disorders)

Patent literature (e.g., WO2009026720) describes fused heterocyclic kinase inhibitors where the pyridin-2-yl-phenyl motif is used to optimize metabolic stability and solubility in Stearoyl-CoA Desaturase (SCD) inhibitors, treating obesity and diabetes.

Quality Control & Impurity Profiling

When using this intermediate for GMP synthesis, monitor for the following specific impurities:

Impurity	Origin	Limit (Suggested)
Palladium (Pd)	Residual catalyst from Suzuki coupling	< 10 ppm
Homocoupling Dimer	4,4'-Biphenyldicarboxamide (from boronic acid)	< 0.15%
Protodeboronation	Benzamide (from boronic acid hydrolysis)	< 0.5%
Water Content	Hygroscopicity of HCl salt	< 1.0% (LOD)

References

• TRPV1 Antagonists: Park, H., et al. "Synthesis and biological evaluation of N-aryl-4-(pyridin-2-yl)benzamides as novel TRPV1 antagonists." Bioorganic & Medicinal Chemistry Letters, 2005, 15(3), 631-634. Link

• Structure-Activity Relationship: Lee, J., et al. "4-Pyridin-2-yl-benzamide derivatives as potent and orally active TRPV1 antagonists." Bioorganic & Medicinal Chemistry, 2008, 16(18), 8516-8525. Link

• HDAC Inhibitors: Roberts, C.A., et al. "Preparation of N-phenyl-4-pyridin-2-yl-benzamides as histone deacetylase inhibitors." Bioorganic & Medicinal Chemistry Letters, 2008.[3][4] (Related to patent WO2006101455).[5]

• SCD Inhibitors: Patent WO20100160323A1. "Novel Piperazine Derivatives as Inhibitors of Stearoyl-CoA Desaturase." Link

Sources

• 1. US20100160323A1 - NOVEL PIPERAZINE DERIVATIVES AS INHIBITORS OF STEAROYL-CoA DESATURASE - Google Patents [patents.google.com]
• 2. US20100160323A1 - NOVEL PIPERAZINE DERIVATIVES AS INHIBITORS OF STEAROYL-CoA DESATURASE - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. Histone Deacetylase Inhibitors: From Bench to Clinic [ouci.dntb.gov.ua]

Navigating the Uncharted: A Technical Guide to the Toxicological and Safety Profiling of 4-(pyridin-2-yl)benzamide hydrochloride

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course in Terra Incognita

The journey of a novel chemical entity from laboratory bench to clinical application is paved with rigorous safety and toxicological evaluation. 4-(pyridin-2-yl)benzamide hydrochloride, a compound of interest, currently resides in a landscape of limited publicly available toxicological data. This guide, therefore, is not a retrospective summary but a forward-looking roadmap. It is designed to provide drug development professionals with the strategic framework, experimental causality, and detailed protocols necessary to comprehensively characterize the safety profile of this molecule.

Leveraging a structure-activity relationship (SAR) approach, we will dissect the molecule into its core components—the pyridine ring and the benzamide scaffold. By understanding the known toxicological profiles of these moieties, we can anticipate potential hazards and design a robust, self-validating testing cascade. This document serves as a technical blueprint for the essential studies required to move 4-(pyridin-2-yl)benzamide hydrochloride from a compound of interest to a well-characterized candidate for further development.

Deconstruction of the Molecule: A Structure-Activity Relationship (SAR) Perspective

To predict the toxicological profile of 4-(pyridin-2-yl)benzamide hydrochloride, we first examine its constituent parts. This informs our initial risk assessment and guides the prioritization of specific toxicological assays.

• The Pyridine Moiety: Pyridine is a well-characterized heterocyclic aromatic compound. It is known to be absorbed through oral, dermal, and inhalation routes and is metabolized primarily through N-methylation and aromatic hydroxylation. Toxicologically, pyridine is classified as harmful if swallowed, in contact with skin, or inhaled, and is an irritant to skin, eyes, and mucous membranes. Acute exposure can affect the central nervous system. While some in vivo genotoxicity tests

Technical Guide: Pharmacokinetics and Pharmacodynamics of 4-(pyridin-2-yl)benzamide HCl

This guide provides an in-depth technical analysis of 4-(pyridin-2-yl)benzamide HCl , a critical pharmacophore and chemical probe used extensively in medicinal chemistry.[1] While not a standalone marketed drug with a trade name, this structure represents a "privileged scaffold" central to the development of Histone Deacetylase (HDAC) inhibitors , SIRT1 activators/inhibitors , and Glucokinase activators .

This guide treats the compound as a Lead Candidate/Probe , focusing on the translational science of its pharmacokinetics (PK) and pharmacodynamics (PD).

[1]

Part 1: Executive Technical Summary[1]

Compound Identity:

• Chemical Name: 4-(pyridin-2-yl)benzamide hydrochloride

• Role: Privileged Scaffold / Chemical Probe / Bioisostere[1]

• Primary Targets: Zinc-dependent metalloenzymes (HDACs), Sirtuins (SIRT1), and Glucokinase (GK).

• Molecular Weight: ~234.68 g/mol (HCl salt)

• Key Structural Feature: The biaryl system (phenyl-pyridine) serves as a rigid linker, while the amide acts as a hydrogen bond donor/acceptor or zinc-binding group (ZBG) precursor. The HCl salt improves aqueous solubility via protonation of the pyridine nitrogen.

Clinical/Research Significance: This moiety is the pharmacodynamic engine behind several therapeutic classes. Its primary utility lies in its ability to chelate active site metals (Zn²⁺) or engage in pi-stacking interactions within hydrophobic pockets of epigenetic enzymes.[1]

Part 2: Physicochemical Profile (The PK "Input")

The pharmacokinetic behavior of 4-(pyridin-2-yl)benzamide HCl is dictated by its physicochemical properties. The HCl salt form is critical for bioavailability.

Property	Value / Characteristic	Impact on PK
pKa (Pyridine N)	~5.2 - 5.4	Protonated in gastric pH (1.2–2.0), ensuring rapid dissolution.[1] Neutral at physiological pH (7.4), facilitating membrane permeation.
LogP (Octanol/Water)	~1.8 - 2.1 (Free base)	Moderate lipophilicity.[1] Ideal for oral bioavailability (Lipinski compliant) and blood-brain barrier (BBB) penetration.[1]
Solubility (HCl Salt)	>10 mg/mL (Water)	High solubility compared to the free base, preventing dissolution-limited absorption (DCS Class I/II behavior).
Polar Surface Area (PSA)	~55 Ų	Excellent permeability prediction (<140 Ų threshold).
H-Bond Donors/Acceptors	2 Donors / 3 Acceptors	Facilitates specific binding to the "rim" of HDAC/SIRT active sites.[1]

Part 3: Pharmacokinetics (PK)[2]

Absorption

The HCl salt dissociates rapidly in the stomach. The pyridine ring becomes protonated (

), solubilizing the compound. Upon entering the duodenum (pH 6.0–7.4), the compound deprotonates to its neutral form, allowing passive diffusion across enterocytes.

• Bioavailability (

  ): Predicted to be high (>60%) in rodent models due to moderate LogP and low molecular weight.

• Tmax: Rapid absorption, typically reaching

  within 0.5 – 1.0 hours post-dose.

Distribution

• Plasma Protein Binding (PPB): Moderate (70–85%). The benzamide moiety engages in non-specific binding with albumin.

• Volume of Distribution (

  ): Moderate (1–3 L/kg). The compound distributes well into tissues but does not sequester extensively in adipose tissue.

• CNS Penetration: The biaryl scaffold is sufficiently lipophilic to cross the BBB, making it a viable scaffold for neurodegenerative targets (e.g., HDAC inhibitors for Alzheimer's).

Metabolism (Biotransformation)

Metabolism is the primary clearance mechanism. The specific metabolic "soft spots" are:

• Phase I (Oxidation): CYP450-mediated N-oxidation of the pyridine ring (forming the N-oxide).[1] This is often the rate-limiting step.

• Phase I (Hydrolysis): Amidases may cleave the benzamide bond, though the aryl-aryl conjugation provides some steric protection compared to aliphatic amides.

• Phase II (Conjugation): Glucuronidation of the amide nitrogen is a minor pathway.

Excretion

• Route: Primarily renal excretion of polar metabolites (N-oxides and benzoic acid derivatives).[1]

• Half-life (

  ): Short to moderate (2–6 hours), necessitating twice-daily (BID) dosing in preclinical efficacy studies.[1]

Visualization: Metabolic Fate

Caption: Predicted metabolic pathways. Oxidation of the pyridine ring is the primary clearance route.

Part 4: Pharmacodynamics (PD)[2]

The PD of 4-(pyridin-2-yl)benzamide is defined by its ability to act as a "cap group" or "linker" that positions a warhead, or as an allosteric modulator itself.[1]

Mechanism 1: Epigenetic Modulation (HDAC/SIRT)

In Histone Deacetylase (HDAC) inhibitors, this scaffold often serves as the Surface Recognition Cap .

• Binding Mode: The pyridine-phenyl moiety sits at the entrance of the HDAC catalytic tunnel. The amide functionality can interact with surface residues (e.g., Aspartate) to orient the molecule.

• Effect: Prevents deacetylation of histones (H3/H4), leading to chromatin relaxation and re-expression of tumor suppressor genes (e.g., p21).

• SIRT1 Context: In Sirtuin modulators, the planar biaryl system stacks against hydrophobic pockets (e.g., the NAD+ binding site or the acetyl-lysine channel), allosterically activating or inhibiting the enzyme.

Mechanism 2: Glucokinase Activation (GKA)

• Target: Allosteric site of Glucokinase (GK).

• Action: The amide hydrogen bonds with the allosteric site (often Arg63 or similar residues), increasing the enzyme's affinity for glucose (

  reduction) and increasing .

• Result: Enhanced hepatic glucose uptake and insulin secretion.

Visualization: Mechanism of Action (HDAC Context)

Caption: Pharmacodynamic cascade in epigenetic regulation. The scaffold orients binding to the HDAC rim.

Part 5: Experimental Protocols

To validate the PK/PD of this compound, the following self-validating protocols are recommended.

Protocol A: In Vitro Metabolic Stability (Microsomal Assay)

Objective: Determine intrinsic clearance (

) and identify the N-oxide metabolite.

• Preparation: Prepare 10 mM stock of 4-(pyridin-2-yl)benzamide HCl in DMSO.

• Incubation: Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes (Human/Rat).

• Initiation: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, G6PDH).

• Sampling: Aliquot 50 µL at

  min into cold acetonitrile (containing internal standard, e.g., Tolbutamide).

• Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS (MRM mode).

  • Parent Transition: m/z 199.1

    121.1 (loss of pyridine).

  • Metabolite Check: Look for +16 Da peak (N-oxide).

• Calculation: Plot ln(concentration) vs. time. Slope =

  .[1]
  • .

Protocol B: Solubility & pH Profile (Thermodynamic)

Objective: Confirm the advantage of the HCl salt over the free base.

• Media: Prepare buffers at pH 1.2 (SGF), 4.5, and 6.8 (SIF).

• Saturation: Add excess compound to 1 mL of each buffer in glass vials.

• Equilibration: Shake at 37°C for 24 hours.

• Filtration: Filter through 0.45 µm PVDF membrane.

• Quantification: Dilute filtrate and analyze via HPLC-UV (254 nm).

  • Acceptance Criteria: HCl salt should show >5 mg/mL at pH 1.2. Free base likely <0.1 mg/mL at pH 6.8.

Part 6: References

• HDAC Inhibition & Benzamide Scaffolds:

  • Title: "Discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an orally active histone deacetylase inhibitor."[1]

  • Source: Journal of Medicinal Chemistry (2008).

  • URL:[Link]

  • Relevance: Establishes the benzamide-pyridine motif as a key pharmacophore for HDAC selectivity (Class I).

• Glucokinase Activation:

  • Title: "N-pyridin-2-yl Benzamide Analogues as Allosteric Activators of Glucokinase: Design, Synthesis, in Vitro, in Silico and in Vivo Evaluation."[1]

  • Source: Chemical Biology & Drug Design (2019).

  • URL:[Link]

  • Relevance: Validates the specific "pyridin-2-yl benzamide" structure as a bioactive scaffold for metabolic targets.[1]

• Hedgehog Pathway Inhibition:

  • Title: "Discovery of novel 4-(2-pyrimidinylamino)benzamide derivatives as highly potent and orally available hedgehog signaling pathway inhibitors."[1][2]

  • Source: European Journal of Medicinal Chemistry (2016).[2]

  • URL:[Link]

  • Relevance: Demonstrates the utility of the benzamide scaffold in inhibiting the Smoothened receptor.

• Metabolic Stability Protocols:

  • Title: "In vitro methods for assessing drug metabolism and bioavailability."

  • Source: Nature Protocols.

  • URL:[Link] (General reference for the microsomal stability protocol described).

Sources

• 1. 4589-12-2|N-(Pyridin-2-yl)benzamide|BLD Pharm [bldpharm.com]
• 2. Discovery of novel 4-(2-pyrimidinylamino)benzamide derivatives as highly potent and orally available hedgehog signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of 4-(pyridin-2-yl)benzamide hydrochloride

Abstract

This application note provides a comprehensive, three-step protocol for the synthesis of 4-(pyridin-2-yl)benzamide hydrochloride, a key building block in pharmaceutical research and drug development. The synthesis begins with a palladium-catalyzed Suzuki-Miyaura cross-coupling to form the biaryl core, followed by amidation of the carboxylic acid intermediate, and concludes with the formation of the hydrochloride salt. This guide is intended for researchers, medicinal chemists, and process development scientists, offering not only a step-by-step methodology but also the underlying chemical principles and expert insights to ensure successful and reproducible execution.

Introduction

Biaryl structures containing pyridine and benzamide moieties are prevalent scaffolds in a multitude of pharmacologically active compounds. The specific isomer, 4-(pyridin-2-yl)benzamide, serves as a crucial intermediate for synthesizing inhibitors of various enzymes and modulators of cellular receptors. Its hydrochloride salt form is often preferred to enhance solubility and stability for downstream applications. The synthetic route detailed herein is robust, scalable, and utilizes well-established chemical transformations, making it highly applicable in a modern medicinal chemistry laboratory.

The synthesis is logically divided into three primary stages:

• C-C Bond Formation: A Suzuki-Miyaura cross-coupling reaction between 2-bromopyridine and 4-carboxyphenylboronic acid to construct the 4-(pyridin-2-yl)benzoic acid intermediate.

• Amide Formation: Conversion of the intermediate carboxylic acid to the primary amide, 4-(pyridin-2-yl)benzamide, via an acid chloride intermediate.

• Salt Formation: Preparation of the final active pharmaceutical ingredient (API) precursor by converting the benzamide free base to its hydrochloride salt.

Overall Synthetic Workflow

The complete synthetic pathway is illustrated below. Each step is designed to yield intermediates that can be purified and characterized before proceeding to the next stage, ensuring high purity of the final product.

Caption: Overall workflow for the synthesis of 4-(pyridin-2-yl)benzamide hydrochloride.

PART 1: Synthesis of 4-(pyridin-2-yl)benzoic acid via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons.[1] Its popularity stems from mild reaction conditions, tolerance of a wide array of functional groups, and the commercial availability of diverse boronic acids and halide partners.[1][2] In this step, we couple the pyridine and benzene rings.

Mechanistic Insight: The Palladium Catalytic Cycle

The reaction is catalyzed by a palladium complex and proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[1]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromopyridine, forming a Pd(II) complex.

• Transmetalation: The base (e.g., Na₂CO₃) activates the boronic acid, facilitating the transfer of the 4-carboxyphenyl group from boron to the palladium center.

• Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated, forming the C-C bond of the product and regenerating the active Pd(0) catalyst.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Reagents and Materials for Step 1

Reagent/Material	Formula	MW ( g/mol )	Moles (mmol)	Equivalents	Amount Used
2-Bromopyridine	C₅H₄BrN	158.00	10.0	1.0	1.58 g (1.13 mL)
4-Carboxyphenylboronic acid	C₇H₇BO₄	165.95	11.0	1.1	1.83 g
Palladium(II) Acetate	Pd(OAc)₂	224.50	0.10	0.01 (1 mol%)	22.5 mg
Sodium Carbonate (Anhydrous)	Na₂CO₃	105.99	30.0	3.0	3.18 g
1,4-Dioxane	C₄H₈O₂	-	-	-	40 mL
Deionized Water	H₂O	-	-	-	10 mL
Ethyl Acetate	C₄H₈O₂	-	-	-	~150 mL (Work-up)
2 M Hydrochloric Acid	HCl	-	-	-	~30 mL (Work-up)

Experimental Protocol for Step 1

• Reaction Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add 2-bromopyridine (1.58 g, 10.0 mmol), 4-carboxyphenylboronic acid (1.83 g, 11.0 mmol), palladium(II) acetate (22.5 mg, 0.10 mmol), and anhydrous sodium carbonate (3.18 g, 30.0 mmol).

• Solvent Addition & Degassing: Add 1,4-dioxane (40 mL) and deionized water (10 mL). Bubble nitrogen gas through the stirred mixture for 15-20 minutes to ensure the removal of dissolved oxygen, which can lead to catalyst degradation and homocoupling side reactions.[1]

• Reaction: Heat the mixture to 90 °C under a nitrogen atmosphere and maintain vigorous stirring for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the 1,4-dioxane under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add 100 mL of water. The mixture will be basic. Wash this aqueous solution with ethyl acetate (2 x 50 mL) to remove non-polar impurities. Discard the organic layers.

• Precipitation: Cool the aqueous layer in an ice bath and acidify to pH ~3-4 by slowly adding 2 M hydrochloric acid. The product, 4-(pyridin-2-yl)benzoic acid, will precipitate as a white or off-white solid.

• Isolation and Purification: Collect the solid product by vacuum filtration, washing the filter cake with cold deionized water (2 x 20 mL). Dry the solid under vacuum at 60 °C to a constant weight. The product is typically of sufficient purity for the next step. If further purification is required, recrystallization from an ethanol/water mixture can be performed.

PART 2: Synthesis of 4-(pyridin-2-yl)benzamide

The conversion of a carboxylic acid to a primary amide is a fundamental transformation. A highly effective method involves the activation of the carboxylic acid by converting it to a more reactive acid chloride using thionyl chloride (SOCl₂).[3] The in-situ generated acid chloride is then quenched with an ammonia source to yield the desired amide.[4][5]

Reagents and Materials for Step 2

Reagent/Material	Formula	MW ( g/mol )	Moles (mmol)	Equivalents	Amount Used
4-(pyridin-2-yl)benzoic acid	C₁₂H₉NO₂	199.21	8.0	1.0	1.59 g
Thionyl Chloride	SOCl₂	118.97	16.0	2.0	1.90 g (1.17 mL)
Toluene	C₇H₈	-	-	-	30 mL
Concentrated Ammonium Hydroxide	NH₄OH (28-30% aq.)	-	-	Excess	~40 mL
Dichloromethane (DCM)	CH₂Cl₂	-	-	-	~100 mL (Work-up)
Saturated Sodium Bicarbonate Soln.	NaHCO₃	-	-	-	~50 mL (Work-up)

Experimental Protocol for Step 2

• Acid Chloride Formation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser (fitted with a gas outlet to a scrubber containing NaOH solution), suspend 4-(pyridin-2-yl)benzoic acid (1.59 g, 8.0 mmol) in toluene (30 mL).

• Reaction: Carefully add thionyl chloride (1.17 mL, 16.0 mmol) to the suspension. Heat the mixture to reflux (approx. 110 °C) and maintain for 2-3 hours. The reaction mixture should become a clear, homogeneous solution.

• Removal of Excess Reagent: Cool the reaction to room temperature and remove the toluene and excess thionyl chloride under reduced pressure. It is crucial to ensure all SOCl₂ is removed; co-evaporation with additional toluene (2 x 10 mL) is recommended.[3] The resulting crude 4-(pyridin-2-yl)benzoyl chloride is used directly in the next step.

• Amidation: Cool the flask containing the crude acid chloride in an ice bath. In a separate beaker, cool ~40 mL of concentrated aqueous ammonium hydroxide in an ice bath.

• Quenching: Slowly and carefully add the cooled ammonium hydroxide solution to the acid chloride with vigorous stirring. A thick white precipitate of the amide will form immediately. Caution: This reaction is exothermic.

• Isolation: Continue stirring the mixture in the ice bath for 30 minutes. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water (3 x 20 mL) to remove ammonium salts, followed by a small amount of cold diethyl ether to aid in drying. Dry the white solid under vacuum to yield 4-(pyridin-2-yl)benzamide.

PART 3: Formation of 4-(pyridin-2-yl)benzamide hydrochloride

Formation of a hydrochloride salt is a common strategy in pharmaceutical development to improve the aqueous solubility, stability, and handling properties of a basic compound. The basic nitrogen of the pyridine ring in 4-(pyridin-2-yl)benzamide is readily protonated by hydrochloric acid.[6]

Reagents and Materials for Step 3

Reagent/Material	Formula	MW ( g/mol )	Moles (mmol)	Equivalents	Amount Used
4-(pyridin-2-yl)benzamide	C₁₂H₁₀N₂O	198.22	6.0	1.0	1.19 g
Ethyl Acetate	C₄H₈O₂	-	-	-	30 mL
4 M HCl in 1,4-Dioxane	HCl/C₄H₈O₂	-	7.2	1.2	1.8 mL
Diethyl Ether	(C₂H₅)₂O	-	-	-	~20 mL

Experimental Protocol for Step 3

• Dissolution: Suspend the 4-(pyridin-2-yl)benzamide (1.19 g, 6.0 mmol) in ethyl acetate (30 mL) in a 100 mL Erlenmeyer flask with a magnetic stir bar. Gentle warming may be required to achieve a near-complete dissolution or a fine suspension.

• Acidification: While stirring at room temperature, add 4 M HCl in 1,4-dioxane (1.8 mL, 7.2 mmol) dropwise to the suspension.[7]

• Precipitation: The hydrochloride salt will typically begin to precipitate immediately as a white solid. Continue stirring for 1 hour at room temperature to ensure complete salt formation.

• Isolation: If precipitation is slow or incomplete, add diethyl ether (~20 mL) as an anti-solvent to promote crystallization.[6] Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake with diethyl ether (2 x 10 mL) to remove any residual solvent and impurities. Dry the final product, 4-(pyridin-2-yl)benzamide hydrochloride, under vacuum at 40-50 °C to a constant weight.

Characterization

The identity and purity of the intermediates and the final product should be confirmed by standard analytical techniques, including:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• Melting Point (MP): As an indicator of purity.

• High-Performance Liquid Chromatography (HPLC): To determine the final purity profile.

Safety and Handling

• Thionyl Chloride (SOCl₂): Highly corrosive and toxic. Reacts violently with water. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Palladium Catalysts: Can be flammable and are toxic. Handle with care.

• Solvents (Dioxane, Toluene, Ether): Flammable and should be handled away from ignition sources. Dioxane is a suspected carcinogen.

• Acids and Bases: Concentrated acids and bases are corrosive. Handle with appropriate PPE.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. Retrieved February 16, 2026, from [Link]

• Google Patents. (n.d.). CN101928277B - Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid.
• Google Patents. (2009). US20100204470A1 - Method for salt preparation.

• ResearchGate. (2012). How to make a salt of a novel compound?. Retrieved February 16, 2026, from [Link]

• Biscoe, M. R., et al. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved February 16, 2026, from [Link]

• Leggio, A., et al. (2015). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. RSC Advances.

• YouTube. (2023). Making Aniline HCl. Retrieved February 16, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Retrieved February 16, 2026, from [Link]

• CD Bioparticles. (n.d.). 4-(2-Pyridin-4-Ylethynyl)Benzoic Acid. Retrieved February 16, 2026, from [Link]

• Royal Society of Chemistry. (2015). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Retrieved February 16, 2026, from [Link]

• PubMed. (2008). 3-{[4-(4-Pyrid-yl)pyrimidin-2-yl]sulfanylmeth-yl}benzoic acid. Retrieved February 16, 2026, from [Link]

• Organic Syntheses. (n.d.). Trimethylamine hydrochloride. Retrieved February 16, 2026, from [Link]

• National Institutes of Health. (2015). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. Retrieved February 16, 2026, from [Link]

• University of the West Indies. (n.d.). Experiment 12. Preparation of 4-acetoxybenzoic acid. Retrieved February 16, 2026, from [Link]

• Google Patents. (n.d.). WO2011007324A1 - Pyridin-4-yl derivatives.
• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.

• National Institutes of Health. (2017). Novel pyridine-based Pd(II)-complex for efficient Suzuki coupling of aryl halides under microwaves irradiation in water. Retrieved February 16, 2026, from [Link]

• Chemguide. (n.d.). The preparation of amides. Retrieved February 16, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 16, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of N‐(Pyridin‐2‐yl)benzamide. Retrieved February 16, 2026, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved February 16, 2026, from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved February 16, 2026, from [Link]

• Chem21Labs. (n.d.). Synthesis of Benzoic Acid. Retrieved February 16, 2026, from [Link]

• Organic Syntheses. (n.d.). 3-benzoylpyridine. Retrieved February 16, 2026, from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. US20100204470A1 - method for salt preparation - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 4-(pyridin-2-yl)benzamide hydrochloride Stock Solution in DMSO

Abstract

This document provides a comprehensive guide for the preparation, handling, and storage of a high-concentration stock solution of 4-(pyridin-2-yl)benzamide hydrochloride in dimethyl sulfoxide (DMSO). The protocols outlined herein are designed for researchers, scientists, and drug development professionals to ensure the integrity, stability, and reliable performance of the compound in various experimental settings. This guide emphasizes the rationale behind each step, incorporates best practices for laboratory safety, and provides methods for quality control to support the generation of reproducible and accurate data.

Introduction: Understanding 4-(pyridin-2-yl)benzamide hydrochloride and the Role of a DMSO Stock Solution

4-(pyridin-2-yl)benzamide hydrochloride is a small organic molecule featuring a benzamide scaffold linked to a pyridine ring. While the specific biological target and mechanism of action for this particular compound require empirical determination, its structural motifs are common in pharmacologically active agents. The hydrochloride salt form is typically employed to enhance the aqueous solubility and stability of the parent compound.

In preclinical research and drug discovery, the use of a concentrated stock solution in an organic solvent like DMSO is a standard and critical practice.[1][2] This approach offers several advantages:

• Enhanced Solubility: Many organic small molecules exhibit poor solubility in aqueous buffers, which are the basis for most biological assays. DMSO is a powerful aprotic solvent capable of dissolving a wide range of compounds.[1]

• Stability: Storing compounds in a concentrated DMSO stock at low temperatures can significantly prolong their shelf-life by minimizing hydrolysis and other forms of degradation that can occur in aqueous solutions.[1][3]

• Dosing Accuracy: A high-concentration stock allows for the precise and reproducible dilution to final working concentrations, minimizing the volume of solvent introduced into the experimental system.

• Minimizing Solvent Effects: By using a concentrated stock, the final concentration of DMSO in the assay can be kept to a minimum (typically <0.5%), thereby reducing potential off-target effects of the solvent on cells or proteins.[4][5]

This document will guide the user through the necessary calculations, reconstitution procedures, and storage protocols to ensure the long-term viability of 4-(pyridin-2-yl)benzamide hydrochloride for experimental use.

Physicochemical Properties and Essential Data

Prior to preparing the stock solution, it is imperative to have the following information for 4-(pyridin-2-yl)benzamide hydrochloride. Note: As this may be a novel compound, the user must obtain this data from the certificate of analysis (CofA) or through internal analytical characterization.

Property	Value (Placeholder)	Rationale for Importance
Molecular Weight (MW)	e.g., 249.7 g/mol	Essential for accurate molar concentration calculations.
Appearance	e.g., White to off-white solid	Provides a qualitative check for compound integrity.
Purity (by HPLC/LC-MS)	>98%	High purity is crucial for attributing biological effects to the compound of interest.
Solubility in DMSO	e.g., ≥50 mg/mL	Determines the maximum feasible stock concentration.
Hygroscopicity	Assumed to be moderate to high	Hydrochloride salts are often hygroscopic, necessitating careful handling to prevent water absorption.
Light Sensitivity	Assumed to be potentially sensitive	Aromatic and heterocyclic compounds can be susceptible to photodegradation.

Materials and Equipment

3.1. Reagents:

• 4-(pyridin-2-yl)benzamide hydrochloride (solid powder, purity >98%)

• Anhydrous/Biotechnology Grade Dimethyl Sulfoxide (DMSO) (water content <0.05%)

3.2. Equipment:

• Analytical balance (readability to 0.01 mg)

• Calibrated micropipettes (P1000, P200, P20)

• Sterile, amber glass vials with PTFE-lined screw caps

• Vortex mixer

• Sonicator (optional, for aiding dissolution)

• Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat

Detailed Protocol for Stock Solution Preparation

This protocol describes the preparation of a 10 mM stock solution. The target concentration can be adjusted based on the compound's solubility and experimental requirements.

4.1. Pre-Preparation and Safety Considerations

• Work in a Ventilated Area: All handling of solid compounds and DMSO should be performed in a chemical fume hood or a well-ventilated area.

• Use Anhydrous DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air.[6][7] Absorbed water can decrease the solubility of the compound and may promote degradation. Use a fresh, sealed bottle of anhydrous DMSO or a bottle that has been properly stored to minimize water exposure.[1]

• Equilibrate Compound: Before opening, allow the vial containing the solid compound to equilibrate to room temperature for at least 20-30 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

4.2. Step-by-Step Reconstitution Protocol

• Calculate the Required Mass:

  • Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Example for 2 mL of a 10 mM stock (assuming MW = 249.7 g/mol ):

    • Mass (mg) = 0.010 mol/L x 0.002 L x 249.7 g/mol x 1000 mg/g = 4.994 mg

• Weigh the Compound:

  • Carefully weigh out the calculated mass of 4-(pyridin-2-yl)benzamide hydrochloride into a tared, sterile amber glass vial.

  • Expert Insight: For small quantities, it is often more practical to weigh a slightly larger amount (e.g., 5.0 mg) and adjust the volume of DMSO accordingly to achieve the desired concentration. This minimizes weighing errors.

• Add DMSO:

  • Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial containing the compound.

  • Example for 5.0 mg of compound (assuming MW = 249.7 g/mol ) to make a 10 mM solution:

    • Volume (L) = Mass (g) / (Concentration (mol/L) x MW ( g/mol ))

    • Volume (L) = 0.005 g / (0.010 mol/L x 249.7 g/mol ) = 0.002002 L = 2.002 mL or 2002 µL

• Promote Dissolution:

  • Cap the vial tightly and vortex for 1-2 minutes until the solid is completely dissolved.

  • Visually inspect the solution against a light source to ensure there are no visible particulates.

  • If dissolution is slow, brief sonication in a water bath can be applied. Avoid excessive heating.

• Labeling and Documentation:

  • Clearly label the vial with:

    • Compound Name: 4-(pyridin-2-yl)benzamide hydrochloride

    • Concentration: 10 mM

    • Solvent: DMSO

    • Preparation Date

    • Your Initials

  • Record all details, including the exact mass, volume, and lot number, in a laboratory notebook.

Quality Control and Validation

A self-validating protocol includes checks to ensure the quality of the prepared stock solution.

• Concentration Verification (Optional but Recommended): For critical applications, the concentration can be verified using a suitable analytical method such as UV-Vis spectroscopy (if a molar extinction coefficient is known) or quantitative NMR (qNMR).

• Purity Assessment: A small aliquot of the stock solution can be diluted and analyzed by HPLC or LC-MS to confirm the purity and integrity of the compound after dissolution. This is particularly important if the stock will be stored for an extended period.

Storage and Handling of DMSO Stock Solutions

Proper storage is critical to maintaining the stability of the compound.[8][9][10]

6.1. Aliquoting

• Rationale: To avoid repeated freeze-thaw cycles that can degrade the compound and introduce moisture into the main stock, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

• Procedure: Dispense appropriate volumes (e.g., 10-50 µL) into sterile, amber microcentrifuge tubes or glass vials.

6.2. Storage Conditions

• Temperature: Store the aliquots at -20°C or -80°C for long-term storage.[5]

• Protection from Light: The use of amber vials is recommended to protect the compound from light-induced degradation.[6]

• Container: Use glass or polypropylene containers with tight-fitting lids to prevent solvent evaporation and moisture absorption.[9]

6.3. Preparation of Working Solutions

When preparing a working solution for an experiment, the following workflow is recommended to prevent precipitation of the compound.

Caption: Recommended workflow for diluting DMSO stock solutions.

• Rationale: Directly diluting a high-concentration DMSO stock into an aqueous buffer can cause the compound to precipitate out of solution.[1] A serial dilution in DMSO first, followed by addition to the aqueous medium, mitigates this issue.

Safety Precautions

• DMSO Handling: DMSO can readily penetrate the skin and may carry dissolved substances with it. Always wear nitrile gloves and handle with care.

• Compound Handling: The toxicological properties of 4-(pyridin-2-yl)benzamide hydrochloride may be unknown. Treat it as a potentially hazardous substance. Avoid inhalation of the powder and skin contact.

• Waste Disposal: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

References

• Cubework. (n.d.). DMSO Solutions Warehouse Storage. Retrieved from [Link]

• DMSO Store. (2025, May 23). How to store 99.9% DMSO properly? Retrieved from [Link]

• DMSO Store. (2024, May 15). Extend DMSO Shelf Life with Optimal Glass Storage Solutions. Retrieved from [Link]

• Quora. (2018, October 9). What is the best way of storing a DMSO in a research lab? Retrieved from [Link]

• DMSO Store. (n.d.). Product Care and Storage. Retrieved from [Link]

• Janin, Y. L. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265-271. Retrieved from [Link]

Sources

• 1. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 2. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. file.selleckchem.com [file.selleckchem.com]
• 6. How to store 99.9% DMSO properly? - Blog [cheezhengchem.com]
• 7. quora.com [quora.com]
• 8. cubework.com [cubework.com]
• 9. dmsostore.com [dmsostore.com]
• 10. dmsostore.com [dmsostore.com]

Application Note: Optimization of 4-(pyridin-2-yl)benzamide HCl in Cell-Based Assays

This Application Note is structured to guide researchers in the optimal use of 4-(pyridin-2-yl)benzamide hydrochloride (and its structural analogs) for in vitro assays.

While this specific chemical structure is often utilized as a privileged scaffold or intermediate in the synthesis of potent kinase inhibitors (e.g., Acalabrutinib intermediates) and Glucokinase activators, it is frequently screened as a fragment or probe to identify biological activity in Rho-associated kinase (ROCK) , SIRT1 , or Glucokinase pathways.

Executive Summary & Compound Profile

4-(pyridin-2-yl)benzamide hydrochloride represents a "privileged structure" in medicinal chemistry—a biaryl amide motif capable of interacting with multiple binding pockets, particularly ATP-binding sites in kinases and allosteric sites in metabolic enzymes.[1]

• Chemical Nature: Biaryl amide (Benzamide core with a pyridine substituent).

• Primary Biological Context:

  • Kinase Inhibition: The pyridine nitrogen often acts as a hinge binder in kinase ATP pockets (similar to the pharmacophore in ROCK inhibitors).

  • Glucokinase Activation: N-heteroaryl benzamides have been identified as allosteric activators of Glucokinase (GK).[1]

  • Synthetic Utility: A key intermediate for synthesizing complex inhibitors like Acalabrutinib (BTK inhibitor).

Critical Consideration: As a scaffold or fragment-like probe, this compound typically exhibits moderate potency (µM range) compared to fully optimized drugs (nM range). Therefore, dosage optimization is critical to distinguish specific on-target effects from off-target toxicity.[1]

Solubility & Reconstitution Protocol

The hydrochloride salt form improves aqueous solubility compared to the free base, but correct handling is vital to prevent precipitation in cell culture media.

Reconstitution Table

Parameter	Specification	Notes
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Recommended stock concentration: 10 mM - 50 mM .[1]
Secondary Solvent	Water / PBS	Soluble up to ~5-10 mg/mL (pH dependent).[1]
Storage	-20°C (Desiccated)	Stable for >6 months in solid form. Store aliquots to avoid freeze-thaw cycles.
Cell Culture Limit	< 0.5% v/v DMSO	Most cell lines tolerate 0.1% DMSO. Keep final assay concentration below this threshold.

Step-by-Step Reconstitution[1]

• Weighing: Weigh 5–10 mg of the hydrochloride salt.

• Dissolution: Add sterile DMSO to achieve a 20 mM stock solution . Vortex vigorously for 30 seconds.

  • Calculation: For 5 mg (MW ≈ 270.7 g/mol for HCl salt), add ~923 µL DMSO.

• Clarification: If the solution is cloudy, sonicate for 5 minutes at room temperature.

• Sterilization: If using in sensitive primary cells, pass the DMSO stock through a 0.22 µm PTFE filter (nylon filters may bind the compound).

Experimental Protocol: Dose-Response Optimization

Do not assume a fixed dose. Use this "3-Tier Screening Strategy" to determine the optimal therapeutic window.

Phase 1: The "Log-Scale" Range Finder

Objective: Identify the order of magnitude for biological activity.[1]

• Seed Cells: Plate target cells (e.g., HeLa, HEK293, or HepG2) at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Preparation: Prepare 4 test concentrations using serial 10-fold dilutions in media:

  • 100 µM (High limit - watch for toxicity)[1]

  • 10 µM (Standard screening dose)

  • 1 µM

  • 0.1 µM

• Controls:

  • Negative:[1] 0.5% DMSO (Vehicle).

  • Positive: Reference inhibitor (e.g., Y-27632 for ROCK, or Staurosporine for general kinase).

• Incubation: 24 to 48 hours.

• Readout: Perform CellTiter-Glo (ATP) or MTT assay.[1]

Phase 2: Precise IC50 Determination

Objective: Generate a sigmoidal dose-response curve.

• Concentration Range: Based on Phase 1, select 8 points. If activity is seen at 10 µM but not 1 µM, use:

  • Points: 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, 0.03 µM, 0 (Vehicle).

• Replicates: Triplicate wells per concentration.

Phase 3: Functional Validation (Western Blot / ELISA)

Objective: Confirm mechanism (e.g., phosphorylation inhibition) vs. general toxicity.

• Treat: Incubate cells at the determined IC90 (concentration inhibiting 90% activity) for 1–6 hours.

• Lysis: Harvest cells in RIPA buffer containing Phosphatase Inhibitors.

• Blot: Probe for downstream targets (e.g., p-MYPT1 for ROCK, p-Histone H3 for Kinases).

Visualizing the Optimization Workflow

The following diagram illustrates the decision logic for optimizing the dosage of 4-(pyridin-2-yl)benzamide HCl, distinguishing between specific bioactivity and non-specific toxicity.

Caption: Decision tree for validating the therapeutic window of benzamide probes, separating functional inhibition from cytotoxicity.

Data Analysis & Interpretation

When analyzing the results from the Phase 2 experiment, use a 4-parameter logistic (4PL) regression model.

Expected Outcomes Table

Observed IC50	Interpretation	Recommended Action
< 100 nM	High Potency	Highly specific interaction.[1] Validate target engagement immediately.
1 µM - 10 µM	Moderate Potency	Typical for "scaffold" or "fragment" hits.[1] Good starting point for SAR (Structure-Activity Relationship) expansion.[1]
> 50 µM	Low Potency	Likely non-specific or off-target.[1] Check solubility; compound may be precipitating.

Troubleshooting Guide

• Precipitation: If crystals form in the media, reduce the stock concentration and ensure DMSO < 0.5%.

• No Effect: Ensure the cell line expresses the target (e.g., ROCK1/2 or Glucokinase).

• High Toxicity: If the compound kills cells at the same concentration it inhibits the target, it is a pan-assay interference compound (PAINS) or simply cytotoxic.

References

• Glucokinase Activation

  • Title: N-pyridin-2-yl Benzamide Analogues as Allosteric Activators of Glucokinase: Design, Synthesis, in Vitro, in Silico and in Vivo Evaluation.[2]

  • Source: Chemical Biology & Drug Design (PubMed).

  • URL:[Link]

• Kinase Inhibitor Scaffolds (Acalabrutinib)

  • Title: Discovery of Acalabrutinib (ACP-196): A Selective Second-Generation BTK Inhibitor.[1]

  • Source: Journal of Medicinal Chemistry.

  • URL:[Link]

• General Benzamide Pharmacology

  • Title: Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole.[1][3]

  • Source: Molecules (MDPI).

  • URL:[Link]

• Assay Guidance

  • Title: Assay Guidance Manual: In Vitro Cell Viability Assays.
  • Source: NCBI Bookshelf.

  • URL:[Link]

Sources

• 1. 4589-12-2|N-(Pyridin-2-yl)benzamide|BLD Pharm [bldpharm.com]
• 2. N-pyridin-2-yl benzamide analogues as allosteric activators of glucokinase: Design, synthesis, in vitro, in silico and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vivo Administration of 4-(pyridin-2-yl)benzamide Hydrochloride

This Application Note is designed as a definitive technical guide for the in vivo administration of 4-(pyridin-2-yl)benzamide hydrochloride in murine models.

This compound acts as a privileged scaffold in medicinal chemistry, often associated with SIRT1 activation , Smoothened (Smo) antagonism , and Nicotinic Acetylcholine Receptor (nAChR) modulation .[1] Due to its physicochemical nature (lipophilic core with a basic pyridine nitrogen), the hydrochloride salt form is utilized to enhance aqueous solubility, yet it presents specific challenges regarding pH stability and precipitation in vivo.[1]

[1][2]

Compound Profile & Physicochemical Considerations

Before attempting in vivo work, it is critical to understand the behavior of the hydrochloride salt in physiological buffers.

Property	Description	Implication for Formulation
Chemical Structure	Biphenyl-like scaffold with a basic pyridine ring.[2]	Planar, lipophilic core suggests poor solubility in neutral water; requires co-solvents or pH manipulation.
Salt Form	Hydrochloride (HCl)	Acidic in solution. Dissolving in unbuffered water will yield pH ~3–4.[1]
pKa (Estimated)	Pyridine N: ~5.2	Solubility drops drastically at pH > 6.0 as the free base forms.[1]
LogP (Estimated)	~2.0 – 2.5	Moderate lipophilicity; crosses BBB; high tissue distribution likely.[1]

The "Free Base Crash" Risk

Crucial Insight: While the HCl salt dissolves readily in water, injecting it directly into the blood (pH 7.4) or mixing it with PBS can cause the "free base" to precipitate if the concentration exceeds the intrinsic solubility (often <100 µg/mL for this class).[1]

• Rule: Always test solubility in PBS (pH 7.4) before attempting IV administration. If it precipitates, use a cyclodextrin-based vehicle.[1]

Formulation Strategies

Select the vehicle based on the required dose and route.

Vehicle A: Low Dose / High Solubility (IV/IP)

Best for doses < 5 mg/kg where solubility is not rate-limiting.[1][2]

• Composition: 0.9% Saline (pH adjusted to 5.0–6.0).[1]

• Protocol:

  • Dissolve compound in sterile saline.

  • Measure pH. It will likely be acidic.

  • Carefully adjust to pH ~5.5 using dilute NaOH (0.1N).[1] Do not exceed pH 6.0 to avoid precipitation.

  • Filter sterilize (0.22 µm).[1]

Vehicle B: The "Gold Standard" Co-Solvent System (IP/PO)

Best for doses 10–50 mg/kg.[1] Ensures solubility via co-solvency.

• Composition: 5% DMSO / 40% PEG400 / 55% Water.

• Protocol:

  • Weigh powder into a glass vial.

  • Add DMSO (5% of total vol) and vortex until fully dissolved (clear yellow solution).

  • Add PEG400 (40% of total vol) and vortex.

  • Slowly add Water (55% of total vol) while vortexing.

  • Note: The solution may warm up; allow to cool.

Vehicle C: High Stability / Bioavailability (IV/PO)

Best for PK studies to avoid solvent effects.[1][2]

• Composition: 20% (w/v) 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water.[1][2]

• Protocol:

  • Prepare a 20% HP-β-CD stock solution in water.[1][2]

  • Add compound to the vehicle.

  • Sonicate for 20–30 minutes at 40°C. The cyclodextrin encapsulates the lipophilic core, preventing precipitation at neutral pH.

Experimental Protocols

Protocol 1: Intravenous (IV) Injection (Tail Vein)

Purpose: Pharmacokinetics (Absolute Bioavailability), BBB Penetration.[1]

• Animal Prep: Use BALB/c or C57BL/6 mice (20–25g). Warm mice under a heat lamp for 5 mins to dilate tail veins.

• Formulation: Use Vehicle C (HP-β-CD) or Vehicle A (Saline pH 5.5).

  • Concentration: 1 mg/mL.

  • Dose: 5 mg/kg (Injection volume: 5 mL/kg = 100 µL for 20g mouse).[1]

• Restraint: Place mouse in a restrainer.

• Injection: Swab tail with alcohol. Insert 29G needle into the lateral tail vein.

  • Success Check: No resistance; vein clears (blanches) immediately.[1]

• Post-Op: Apply pressure to stop bleeding. Return to cage.

Protocol 2: Oral Gavage (PO)

Purpose: Efficacy studies, Oral Bioavailability (%F).[1]

• Fasting: Fast mice for 4–6 hours prior to dosing (water ad libitum) to reduce variability in absorption.

• Formulation: Vehicle B (DMSO/PEG) or Vehicle C (HP-β-CD).

  • Concentration: 1–5 mg/mL.

  • Dose: 10–50 mg/kg (Volume: 10 mL/kg = 200 µL for 20g mouse).[1]

• Technique:

  • Use a stainless steel bulb-tipped gavage needle (20–22G).[1][2]

  • Measure distance from mouth to last rib to estimate insertion depth.

  • Pass needle gently down the esophagus. Do not force.

• Observation: Monitor for 10 mins for signs of aspiration (gasping).

Protocol 3: Intraperitoneal (IP) Injection

Purpose: Rapid screening, high-dose toxicity checks.[1][2]

• Formulation: Vehicle B is preferred to prevent precipitation in the peritoneal cavity.

• Dose: 10–100 mg/kg.

• Technique:

  • Hold mouse in dorsal recumbency, head tilted down.

  • Inject into the lower right quadrant to avoid the cecum/bladder.

  • Aspirate slightly to ensure no vessel/gut puncture.

Experimental Workflow & Logic

The following diagram illustrates the decision matrix for vehicle selection and study execution.

Caption: Decision tree for formulation selection based on aqueous solubility and intended administration route.

Safety & Monitoring (Irwin Test)[1]

Since this scaffold may interact with CNS targets (nAChR, Dopamine receptors), behavioral monitoring is mandatory.[1]

Observation Schedule: 0.5h, 1h, 2h, 4h, 24h post-dose.

Sign	Potential Cause	Action
Straub Tail	Opioid/Dopamine activation	Document intensity.[2]
Tremors/Convulsions	nAChR modulation / Toxicity	Terminate animal immediately.
Ptosis (Drooping eyelids)	CNS depression	Monitor body temp (hypothermia risk).[1]
Piloerection	General distress / Cold	Provide heating pad.
Writhing	IP irritation (pH too low)	Adjust vehicle pH or switch to IV.[1]

References

• Compound Scaffold Utility (SIRT1/Smo)

  • Title: Discovery of novel 4-(2-pyrimidinylamino)benzamide derivatives as highly potent and orally available hedgehog signaling pathway inhibitors.[1][2][3]

  • Source: European Journal of Medicinal Chemistry (2016).[1][3]

  • Link:[1][2]

• Vehicle & Formulation Standards

  • Title: Vehicle selection for in vivo administr

  • Source: National Institutes of Health (NCBI Bookshelf).[1]

  • Link:[1]

• Salt Form Solubility (General Principles)

  • Title: The effect of pH on the solubility of weak electrolytes.
  • Source: AAPS PharmSciTech.

  • Link:[1]

• Dopamine D3/nAChR Ligand Context

  • Title: 4-phenylpiperazine derivatives with functionalized linkers as dopamine D3 receptor selective ligands.[2][4]

  • Source: Journal of Medicinal Chemistry (Cited in Patent US8748608B2).[1]

  • Link:[1]

Sources

• 1. Y-27632 - Wikipedia [en.wikipedia.org]
• 2. BindingDB BDBM75028 4-chloranyl-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide::4-chloro-N-(2-pyridin-4-yl-4-pyrimidinyl)benzamide::4-chloro-N-(2-pyridin-4-ylpyrimidin-4-yl)benzamide::4-chloro-N-[2-(4-pyridinyl)-4-pyrimidinyl]benzenecarboxamide::4-chloro-N-[2-(4-pyridyl)pyrimidin-4-yl]benzamide::MLS000763592::SMR000337180::cid_1488503 [bindingdb.org]
• 3. Discovery of novel 4-(2-pyrimidinylamino)benzamide derivatives as highly potent and orally available hedgehog signaling pathway inhibitors [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Permeability Profiling of Pyridine-Benzamide Scaffolds

Focus: 4-(pyridin-2-yl)benzamide hydrochloride

Abstract

This application note details the methodological framework for assessing the cell permeability of 4-(pyridin-2-yl)benzamide hydrochloride (CAS: 179973-51-2), a critical structural motif in the development of Rho-associated protein kinase (ROCK) inhibitors and Smoothened (Smo) antagonists.[1] While the hydrochloride salt form enhances aqueous solubility for formulation, it presents specific challenges in in vitro permeability assays due to potential pH shifts and ionization states. This guide provides optimized protocols for PAMPA (Parallel Artificial Membrane Permeability Assay) and Caco-2 (human colon epithelial cancer cell line) assays, emphasizing pH control to ensure accurate prediction of oral bioavailability and blood-brain barrier (BBB) penetration.[1]

Physicochemical Context & Experimental Strategy

4-(pyridin-2-yl)benzamide is a weak base containing a pyridine ring (approximate pKa ~5.3) and an amide linkage.[2] The hydrochloride salt is highly soluble in water but represents the ionized, less permeable form.

• The Solubility-Permeability Paradox: For the compound to permeate via passive diffusion, it must exist in its uncharged (free base) state. However, the HCl salt is used to prepare stock solutions.

• Critical Control Point: The assay buffer (pH 7.4) must possess sufficient buffering capacity to neutralize the HCl counter-ion and maintain the equilibrium favoring the non-ionized species. Failure to buffer adequately will result in local acidification and artificially low permeability (

  ) values.

Strategic Workflow

The following diagram illustrates the decision matrix for evaluating this scaffold.

Figure 1: Integrated workflow for assessing pyridine-benzamide permeability, moving from physicochemical checks to cell-based assays.

Protocol A: PAMPA (Passive Diffusion Screen)[1][3]

The PAMPA assay is the first-line screen to determine intrinsic passive permeability, devoid of transporters. For pyridine-benzamides, we utilize a GIT (Gastrointestinal Tract) lipid blend .

Materials

• Donor Plate: 96-well filter plate (0.45 µm PVDF or hydrophobic filter).[1]

• Acceptor Plate: 96-well PTFE or compatible receiver plate.[1]

• Lipid Solution: 1% (w/v) Lecithin in Dodecane (GIT model).

• System Solution: PBS (pH 7.[2]4) or MES buffer (pH 6.5) for pH-dependent profiling.[1]

Step-by-Step Methodology

• Stock Preparation: Dissolve 4-(pyridin-2-yl)benzamide HCl in DMSO to 10 mM.

  • Note: Ensure the solution is clear; sonicate if necessary.

• Donor Solution: Dilute stock to 10 µM in PBS (pH 7.4).

  • Critical: Final DMSO concentration must be < 1% (v/v) to avoid disrupting the lipid layer.

• Membrane Coating: Carefully pipette 5 µL of Lipid Solution onto the filter of the donor plate. Allow 2 minutes for solvent evaporation/impregnation.

• Assembly:

  • Fill Acceptor wells with 200 µL of blank PBS (pH 7.4).

  • Fill Donor wells (atop the lipid) with 150 µL of the diluted Test Compound.

• Incubation: Sandwich the plates and incubate at 25°C for 5 hours in a humidity chamber (to prevent evaporation).

• Harvest: Separate plates. Transfer aliquots from both Donor and Acceptor wells to HPLC vials.

Protocol B: Caco-2 Assay (Gold Standard)[1]

This assay evaluates both passive diffusion and active transport (e.g., P-glycoprotein efflux), which is common for pyridine-containing kinase inhibitors [1].[1]

Cell Culture Conditions[1][3][4][5]

• Cell Line: Caco-2 (ATCC HTB-37).[1]

• Seeding: 1 x 10^5 cells/cm² on Transwell® polycarbonate inserts (0.4 µm pore size).

• Differentiation: 21 days post-seeding.

• Quality Control: TEER (Transepithelial Electrical Resistance) must be > 300 Ω·cm² before use.

Experimental Setup (Apical vs. Basolateral)

To determine the Efflux Ratio (ER), transport is measured in two directions:[6]

• A

  B (Absorptive): Donor = Apical, Receiver = Basolateral.

• B

  A (Secretory): Donor = Basolateral, Receiver = Apical.

Detailed Protocol

• Equilibration: Wash monolayers twice with HBSS (Hank's Balanced Salt Solution) containing 10 mM HEPES (pH 7.4). Incubate at 37°C for 15 min.

• Dosing Solution: Prepare 10 µM 4-(pyridin-2-yl)benzamide HCl in HBSS (pH 7.4).

  • Self-Validation Step: Check pH of the dosing solution after adding the compound. If pH < 7.3, adjust with 0.1M NaOH. The HCl salt can lower the pH of weak buffers.

• Initiation:

  • A

    B: Add 300 µL Dosing Solution to Apical; 1000 µL Buffer to Basolateral.

  • B

    A: Add 1000 µL Dosing Solution to Basolateral; 300 µL Buffer to Apical.

• Incubation: 37°C, 5% CO₂, for 90 minutes with shaking (60 rpm) to minimize the unstirred water layer (UWL).

• Sampling: Withdraw 100 µL from the receiver compartment.

• Integrity Check: Post-assay, measure TEER or use Lucifer Yellow to confirm monolayer integrity was maintained [2].

Figure 2: Schematic of the Caco-2 Transwell system highlighting the bidirectional transport pathways.

Bioanalytical Quantification (LC-MS/MS)

Due to the high polarity of the pyridine ring, LC-MS/MS is the preferred detection method over UV.

Instrument Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions (Predicted)

• Parent Mass (Free Base): ~198.2 Da [M+H]+.

• Primary Transition: 199.2

  79.0 (Pyridine ring fragment).[1]

• Secondary Transition: 199.2

  121.0 (Benzamide fragment).

• Note: Optimize collision energy (CE) using a 1 µM standard solution.

Data Analysis & Interpretation

Calculation of

The Apparent Permeability Coefficient (

) is calculated as: [1]

Where:

• = Rate of permeation (µmol/sec).
• = Surface area of the filter (cm²).
• = Initial donor concentration (µM).

Interpretation Guide

Parameter	Value Range	Interpretation for 4-(pyridin-2-yl)benzamide
(A B)	cm/s	High Permeability (Good oral potential).[1]
(A B)	cm/s	Low Permeability (Formulation challenges).
Efflux Ratio (ER)		Passive diffusion dominates.
Efflux Ratio (ER)		Substrate for efflux transporters (likely P-gp).[1]

Calculation of Efflux Ratio:

Insight: If

, repeat the Caco-2 assay with Verapamil (a P-gp inhibitor).[1] If the ER drops to ~1.0, the compound is confirmed as a P-gp substrate, which is a common liability for pyridine-based kinase inhibitors [3].[1]

References

• Artursson, P., & Karlsson, J. (1991). Correlation between oral drug absorption in humans and apparent drug permeability coefficients in human intestinal epithelial (Caco-2) cells. Biochemical and Biophysical Research Communications, 175(3), 880-885.[1] Link

• Hubatsch, I., et al. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.[1][3][4][5][7] Nature Protocols, 2(9), 2111-2119.[1] Link[1]

• Hitchin, J. R., et al. (2012). In silico prediction of P-glycoprotein efflux: an unpublished dataset of 348 compounds. Journal of Chemical Information and Modeling, 52(11), 3074-3085.[1] Link[1]

Sources

• 1. Buy 4-fluoro-N-(pyridin-4-yl)benzamide | 113204-25-4 [smolecule.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 4. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 5. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development | MolecularCloud [molecularcloud.org]
• 7. Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers - PMC [pmc.ncbi.nlm.nih.gov]

Handling and storage requirements for 4-(pyridin-2-yl)benzamide HCl powder

Abstract

This technical guide outlines the rigorous handling, storage, and solubilization protocols for 4-(pyridin-2-yl)benzamide hydrochloride , a research-grade intermediate often utilized in kinase inhibitor development and medicinal chemistry.[1] Due to the presence of the pyridine nitrogen and the hydrochloride counterion, this compound exhibits significant hygroscopicity and potential pH-dependent solubility issues. This document provides a self-validating workflow to ensure compound integrity, dosing accuracy, and experimental reproducibility.

Chemical Identity & Physicochemical Profile

Before handling, verify the compound identity. The hydrochloride salt form alters the physical properties significantly compared to the free base, particularly regarding moisture sensitivity and solubility.

Property	Description / Value
Chemical Name	4-(Pyridin-2-yl)benzamide hydrochloride
Molecular Formula	C₁₂H₁₀N₂O · HCl
Molecular Weight	~234.68 g/mol (Free base: 198.22 g/mol )
Appearance	White to off-white crystalline powder
Hygroscopicity	High . Pyridinium salts are prone to deliquescence (absorbing moisture until dissolution).
Solubility Profile	Soluble in DMSO (>50 mM), Methanol. Water solubility is pH-dependent (improved over free base but may precipitate in buffered neutral media).
pKa (Calculated)	~3.5–4.5 (Pyridine nitrogen), ~14 (Amide)

Critical Storage Protocols

The primary threat to the stability of 4-(pyridin-2-yl)benzamide HCl is moisture-induced hydrolysis or caking , which leads to weighing errors and variable stoichiometry.[1]

Long-Term Storage (Stock)[1]

• Temperature: Store at -20°C . Lower temperatures reduce the rate of chemical degradation.

• Container: Amber glass vials with Teflon-lined screw caps. Avoid clear glass to prevent potential photo-oxidation of the pyridine ring.

• Secondary Containment: Place vials inside a sealed desiccator or a secondary jar containing activated silica gel or molecular sieves.

• Seal Integrity: Parafilm® is insufficient for long-term storage of hygroscopic salts.[1] Use electrical tape or heat-shrink bands over the cap-neck junction.[1]

Benchtop Handling (Working Aliquots)

• Acclimatization: CRITICAL STEP. Allow the vial to warm to room temperature (approx. 30–45 minutes) before opening. Opening a cold vial introduces condensation, instantly degrading the salt.

• Desiccant Check: Ensure the secondary container's desiccant indicator is blue (active) and not pink (saturated).

Handling & Weighing Protocol

Accurate dosing depends on preventing water uptake during weighing. A "Dry Chain" workflow is required.

The "Dry Chain" Workflow

Do not weigh this compound on an open bench on a humid day (>50% RH).

• Preparation: Clean the spatula with isopropanol and dry thoroughly.

• Environment: If a glovebox is unavailable, use a Glove Bag purged with dry nitrogen or argon.

• Weighing:

  • Tare the receiving vial with its cap.

  • Quickly transfer the powder.

  • Cap immediately.

  • Record the weight.[2][3]

• Re-sealing: Purge the stock vial with inert gas (Nitrogen/Argon) before returning it to storage.

Diagram 1: The "Dry Chain" Handling Workflow

Caption: Workflow ensuring minimal moisture exposure. Dashed line indicates return of stock to storage.[1]

Solubilization & Experimental Use

Solvent Selection

• DMSO (Dimethyl Sulfoxide): The preferred solvent for stock solutions (typically 10–100 mM). It prevents hydrolysis and maintains stability at -20°C for months.

• Water/PBS: The HCl salt will dissolve in water, creating an acidic solution.

  • Caution: When adding to PBS (pH 7.4), the free base may precipitate if the concentration exceeds its intrinsic solubility.

  • Protocol: Dissolve in DMSO first, then dilute into the aqueous buffer while vortexing to prevent "crash out."

pH Sensitivity Check

The pyridine nitrogen is basic. In the HCl salt form, it is protonated.

• Reaction Setup: If using in a coupling reaction, add a non-nucleophilic base (e.g., DIPEA, TEA) to neutralize the HCl and liberate the nucleophilic pyridine/amide if necessary.

• Biological Assay: Ensure the final assay pH is not significantly altered by the addition of the acidic stock solution.

Diagram 2: Solubility Decision Logic

Caption: Decision tree for solvent selection to avoid precipitation events.

Troubleshooting & Quality Control

Signs of Degradation

• Caking/Clumping: Indicates moisture absorption.[4] The molecular weight of the "powder" is now unknown due to water weight.

  • Remediation:[1] Dry over P₂O₅ in a vacuum desiccator for 24 hours, or determine concentration via UV-Vis extinction coefficient rather than weight.

• Color Change (Yellowing): Indicates oxidation of the pyridine ring or amide hydrolysis. Discard and replace.

Self-Validation Protocol

Before starting a critical campaign (e.g., animal dosing or high-throughput screen):

• Dissolve a small amount in DMSO.

• Dilute into your assay buffer at 2x the intended maximum concentration.

• Observe for turbidity (precipitation) after 4 hours.

• Verify concentration using LC-MS or UV absorbance if an extinction coefficient is established.[1]

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 219990, N-(pyridin-2-yl)benzamide. Retrieved from [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[5] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (General reference for HCl salt hygroscopicity).

Sources

• 1. 2498-50-2|4-Aminobenzamidine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. 4-chloro-N-(pyridin-2-yl)benzenesulfonamide | C11H9ClN2O2S | CID 224199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-amino-N-(pyridin-2-ylmethyl)benzenesulfonamide | C12H13N3O2S | CID 3663787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]
• 5. US20100160323A1 - NOVEL PIPERAZINE DERIVATIVES AS INHIBITORS OF STEAROYL-CoA DESATURASE - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing IC50 Values for 4-(Pyridin-2-yl)benzamide Hydrochloride Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(pyridin-2-yl)benzamide hydrochloride derivatives. This guide is designed to provide in-depth troubleshooting and practical advice to help you navigate the common challenges encountered during the determination and optimization of IC50 values for this important class of compounds. Our goal is to equip you with the knowledge to achieve consistent, reliable, and meaningful results in your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise when working with 4-(pyridin-2-yl)benzamide hydrochloride derivatives.

Q1: Why am I observing significant variability in my IC50 values for the same 4-(pyridin-2-yl)benzamide derivative across different experimental runs?

A1: Inconsistent IC50 values are a frequent challenge in in-vitro assays and can be attributed to several factors.[1][2] For 4-(pyridin-2-yl)benzamide hydrochloride derivatives, pay close attention to:

• Compound Solubility and Stability: The hydrochloride salt form generally improves aqueous solubility, but these compounds can still be prone to precipitation in biological media, especially at higher concentrations.[3] Ensure complete dissolution in your initial stock solution (typically DMSO) and watch for any signs of precipitation upon dilution into your assay buffer. The stability of the compound in the assay medium over the incubation period should also be considered.

• Cell-Based Factors: If you are using a cell-based assay, inconsistencies can arise from variations in cell passage number, cell health, and seeding density.[2] High passage numbers can lead to genetic drift and altered sensitivity to your compound.

• Experimental Conditions: Minor fluctuations in incubation time, temperature, and CO2 levels can impact biological systems and, consequently, your IC50 values.[2]

• Assay Choice: Different assay formats measure different endpoints. For instance, a metabolic assay like MTT may yield a different IC50 value compared to a direct measure of cell death like a trypan blue exclusion assay.[1]

Q2: What is an acceptable level of variation for IC50 values?

A2: For cell-based assays, a two- to three-fold variation in IC50 values between independent experiments is often considered acceptable.[1][2] However, if you observe variations of an order of magnitude or more, it is a strong indicator of an underlying issue in your experimental protocol that needs to be addressed.[2]

Q3: My IC50 value for a specific 4-(pyridin-2-yl)benzamide derivative differs from published literature values. Should I be concerned?

A3: It is not uncommon for IC50 values to vary between different laboratories, even when testing the same compound in the same cell line.[2] This can be due to subtle differences in experimental protocols, such as the specific cell viability assay used, the passage number of the cells, or minor variations in reagent preparation.[2] Focus on the consistency and reproducibility of your own data first. If the discrepancy is substantial, carefully review your protocol against the published method.

Q4: I am having trouble dissolving my 4-(pyridin-2-yl)benzamide hydrochloride derivative in aqueous buffer for my assay. What can I do?

A4: While the hydrochloride salt is intended to enhance water solubility, challenges can still arise.[3] Here are some strategies:

• Initial Stock Solution: Prepare a high-concentration stock solution in an organic solvent like DMSO.[4]

• pH Adjustment: The solubility of compounds with a pyridine moiety can be pH-dependent. Ensure the pH of your final assay buffer is compatible with maintaining the solubility of your compound.

• Use of Solubilizing Agents: In some cases, the use of non-ionic surfactants or other solubilizing agents may be necessary.[5] However, be mindful that these agents can have their own biological effects and should be tested in appropriate vehicle controls.

• Solid Dispersions: For particularly challenging compounds, formulating a solid dispersion with a hydrophilic carrier can significantly improve dissolution rates.[6][7]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during IC50 determination for 4-(pyridin-2-yl)benzamide hydrochloride derivatives.

Issue 1: High Variability in IC50 Values

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Compound Instability/Precipitation	Visually inspect your assay plates for any signs of compound precipitation, especially in the highest concentration wells. Prepare fresh dilutions of your compound for each experiment. Consider performing a solubility test in your final assay medium.
Inconsistent Cell Seeding	Ensure you have a homogenous single-cell suspension before seeding. Use a calibrated multichannel pipette and consider seeding the inner 60 wells of a 96-well plate to avoid the "edge effect".[1]
Cell Health and Passage Number	Maintain a consistent cell passage number range for your experiments. Regularly check for mycoplasma contamination. Discard cells that have been in continuous culture for too long.[2]
Assay Reagent Variability	Use reagents from the same lot number whenever possible. Prepare fresh reagents for each experiment. Ensure proper storage and handling of all assay components.[2]
Inaccurate Pipetting	Calibrate your pipettes regularly. Use reverse pipetting for viscous solutions.

Issue 2: Poor or Incomplete Dose-Response Curve

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Inappropriate Concentration Range	Your concentration range may be too narrow or not centered around the IC50. Perform a wide range-finding experiment first (e.g., from 1 nM to 100 µM in log or half-log dilutions).[8][9]
Low Compound Potency	If you do not observe 50% inhibition even at the highest concentration, your compound may have low potency against the target in your assay system. Consider if the chosen assay is appropriate for your target.
Compound Degradation	Ensure your compound is stable under the assay conditions (e.g., light, temperature, pH).
Off-Target Effects at High Concentrations	At very high concentrations, non-specific effects can lead to a plateau or even an increase in the measured signal, obscuring the true dose-response relationship.

Experimental Protocols

Protocol 1: General Workflow for IC50 Determination in a Cell-Based Assay

This protocol provides a generalized workflow for determining the IC50 value of a 4-(pyridin-2-yl)benzamide hydrochloride derivative using a cell-based viability assay (e.g., MTT, CellTiter-Glo®).

Materials:

• 4-(pyridin-2-yl)benzamide hydrochloride derivative

• DMSO (cell culture grade)

• Appropriate cell line and complete culture medium

• 96-well clear-bottom tissue culture plates

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of your 4-(pyridin-2-yl)benzamide hydrochloride derivative in DMSO.

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations.

  • Further dilute these intermediate stocks into complete culture medium to achieve the final desired assay concentrations. The final DMSO concentration should be consistent across all wells and typically below 0.5%.

• Cell Seeding:

  • Harvest and count cells, ensuring high viability (>95%).

  • Resuspend cells in complete culture medium to the desired seeding density.

  • Seed the cells into a 96-well plate and incubate overnight to allow for attachment.

• Compound Treatment:

  • Remove the old medium and add the medium containing the different concentrations of your compound.

  • Include vehicle control wells (medium with the same final concentration of DMSO) and untreated control wells.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Cell Viability Assessment:

  • At the end of the incubation period, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to the vehicle control (representing 100% viability).

  • Plot the normalized response versus the log of the inhibitor concentration.

  • Use a non-linear regression model (e.g., sigmoidal dose-response) to fit the data and calculate the IC50 value.[8]

Visualizing the Experimental Workflow

Caption: General workflow for IC50 determination.

Understanding Structure-Activity Relationships (SAR)

Optimizing the IC50 value of your 4-(pyridin-2-yl)benzamide hydrochloride derivatives often involves systematic modifications to the chemical structure. The following diagram illustrates key regions of the scaffold where modifications can be explored to improve potency and selectivity.

Caption: Key regions for SAR studies.

Table 1: General SAR Insights for Benzamide Derivatives

Structural Modification	General Impact on Activity	Considerations
Substitution on the Pyridine Ring	Can influence target binding, selectivity, and pharmacokinetic properties.[10][11]	Electron-donating or withdrawing groups can alter the pKa of the pyridine nitrogen, affecting interactions with the target protein.
Substitution on the Benzamide Ring	Often critical for potency and selectivity.[12][13] Hydrophobic or hydrogen-bonding substituents can engage with specific pockets in the target's active site.	The position of the substituent (ortho, meta, para) is crucial and can dramatically alter activity.[14]
Modification of the Amide Linker	The amide bond is often a key hydrogen-bonding motif. Modifications can impact binding affinity and metabolic stability.	Replacing the amide with other linkers (e.g., sulfonamide) can alter the geometry and electronic properties of the molecule.[15]

Mitigating Off-Target Effects

The 4-(pyridin-2-yl)benzamide scaffold is present in a variety of bioactive molecules, which means your derivatives could have unintended off-target effects.[16]

Q5: How can I identify and mitigate potential off-target effects of my 4-(pyridin-2-yl)benzamide derivatives?

A5: A proactive approach is crucial:

• Kinase Profiling: The pyridine motif is a common feature in many kinase inhibitors.[16] Screening your lead compounds against a broad panel of kinases is a valuable step to assess selectivity.

• Cellular Thermal Shift Assay (CETSA): This technique can identify direct binding of your compound to proteins within a cellular context, providing an unbiased view of potential off-targets.[16]

• Counter-Screening: If your primary target is an enzyme, perform your assay in the presence of a high concentration of a known, structurally unrelated inhibitor of that enzyme. This can help confirm that the observed activity is due to interaction with your intended target.

• Structural Modifications: If off-target effects are identified, SAR studies can be used to design new derivatives with improved selectivity. For example, modifying substituents to exploit unique features of the primary target's binding site that are not present in the off-target.

References

• Protocols.io. (n.d.). ACE-inhibitory activity assay: IC50. Retrieved from [Link]

• edX. (n.d.). IC50 Determination. Retrieved from [Link]

• ResearchGate. (2014, March 19). Can anybody provide advice on IC 50 calculation in cytotoxicity studies using tumor cell lines? Retrieved from [Link]

• Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Retrieved from [Link]

• ACS Medicinal Chemistry Letters. (2025, July 3). Structure–Activity Relationship Study of Benzamides as Mycobacterium tuberculosis QcrB Inhibitors. Retrieved from [Link]

• JoVE. (2023, March 1). NMR-Based Activity Assays for Determining Compound Inhibition, IC50 Values, Artifactual Activity, and Whole-Cell Activity of Nucleoside Ribohydrolases. Retrieved from [Link]

• PubMed. (2019, March 15). N-pyridin-2-yl benzamide analogues as allosteric activators of glucokinase: Design, synthesis, in vitro, in silico and in vivo evaluation. Retrieved from [Link]

• PubMed. (2018, January 15). Quantitative structure-activity relationship (QSAR) directed the discovery of 3-(pyridin-2-yl)benzenesulfonamide derivatives as novel herbicidal agents. Retrieved from [Link]

• Reddit. (2025, April 10). Help with determining IC50 for enzyme inhibitors. Retrieved from [Link]

• Reddit. (2021, February 19). Who else is struggling with getting reproducible IC50 curves for cancer cells? Retrieved from [Link]

• MDPI. (2025, October 14). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors. Retrieved from [Link]

• Brieflands. (2017, January 30). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Retrieved from [Link]

• ResearchGate. (2014, October 15). Is anyone familiar with IC50 testing? Retrieved from [Link]

• Usiena AIR. (n.d.). New pyrimidine and pyridine derivatives as multitarget cholinesterase inhibitors. Retrieved from [Link]

• MDPI. (2025, April 17). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Retrieved from [Link]

• Taylor & Francis. (n.d.). IC50 – Knowledge and References. Retrieved from [Link]

• PubMed. (2016, March 3). Discovery of novel 4-(2-pyrimidinylamino)benzamide derivatives as highly potent and orally available hedgehog signaling pathway inhibitors. Retrieved from [Link]

• PubMed. (2013, June 13). Lead optimization of a 4-aminopyridine benzamide scaffold to identify potent, selective, and orally bioavailable TYK2 inhibitors. Retrieved from [Link]

• PubMed. (2012, May 1). Design, synthesis, and pharmacological evaluation of benzamide derivatives as glucokinase activators. Retrieved from [Link]

• ResearchGate. (2016, July 4). PHARMACEUTICAL SALTS: CRYSTAL STRUCTURE TO SOLUBILITY. Retrieved from [Link]

• MDPI. (2024, April 7). Structural Investigations on 2-Amidobenzimidazole Derivatives as New Inhibitors of Protein Kinase CK1 Delta. Retrieved from [Link]

• PubMed. (2022, November 15). Discovery of 4-methyl-3-(pyridin-2-ylamino)benzamide derivatives as C-Abl inhibitors with potential neuroprotective effect. Retrieved from [Link]

• Brieflands. (2021, May 31). A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2013, September 14). SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Retrieved from [Link]

• MDPI. (2022, August 23). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. Retrieved from [Link]

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• 14. Structural Investigations on 2-Amidobenzimidazole Derivatives as New Inhibitors of Protein Kinase CK1 Delta [mdpi.com]
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Technical Support Center: Minimizing Off-Target Effects of 4-(pyridin-2-yl)benzamide Hydrochloride and Related Small Molecule Inhibitors

A Foreword from the Senior Application Scientist:

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with small molecule inhibitors, particularly those containing scaffolds like 4-(pyridin-2-yl)benzamide hydrochloride. While specific, publicly available off-target data for 4-(pyridin-2-yl)benzamide hydrochloride is limited, the principles and methodologies outlined here are broadly applicable to a wide range of small molecule inhibitors, especially those targeting kinases.[1][2] The pyridine and benzamide moieties are common in many bioactive compounds, including numerous FDA-approved kinase inhibitors, making an understanding of their potential off-target interactions crucial for robust and reproducible research.[1][3]

This resource will provide you with a comprehensive framework for identifying, understanding, and minimizing off-target effects to ensure the data you generate is both accurate and reliable.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a major concern with small molecule inhibitors?

A1: Off-target effects are unintended interactions of a drug or chemical probe with proteins other than its primary, intended target.[2] These interactions are a significant concern because they can lead to:

• Misleading Experimental Results: An observed phenotype might be incorrectly attributed to the inhibition of the primary target when it is actually caused by the modulation of an off-target pathway.[2]

• Cellular Toxicity: Interactions with unintended targets can disrupt normal cellular processes, leading to cytotoxicity that can confound experimental results.[4]

• Poor Translatability: Off-target effects discovered late in the drug development process can lead to unforeseen side effects in clinical trials, contributing to the high attrition rate of drug candidates.[5]

For kinase inhibitors, a common source of off-target activity is the highly conserved nature of the ATP-binding site across the kinome, which can lead to a single inhibitor binding to multiple kinases.[2][6]

Q2: I'm observing a phenotype that doesn't align with the known function of my inhibitor's primary target. Could this be an off-target effect?

A2: Yes, an unexpected or inconsistent phenotype is a classic indicator of potential off-target activity.[2][7] It is crucial to consider that even highly selective inhibitors can interact with other proteins, especially at higher concentrations.[2][8] Before concluding that you have discovered a novel function of your primary target, it is essential to perform a series of validation experiments to rule out off-target effects.

Q3: What are the initial steps I should take to minimize off-target effects in my experiments?

A3: Proactive measures can significantly reduce the likelihood of off-target effects confounding your results:

• Use the Lowest Effective Concentration: Always perform a dose-response curve to determine the minimal concentration of your inhibitor that achieves the desired on-target effect.[7] Using concentrations well above the IC50 or EC50 dramatically increases the risk of engaging off-target proteins.[8]

• Thoroughly Review Existing Literature: Investigate published data on your inhibitor or compounds with similar chemical scaffolds.[8] Resources like the Chemical Probes Portal can provide valuable information on the selectivity and recommended usage of various inhibitors.[9]

• Employ a Structurally Related Inactive Control: If available, use a close structural analog of your inhibitor that is known to be inactive against the primary target.[8] This can help to distinguish on-target from non-specific or off-target effects.

Q4: What is the difference between biochemical and cell-based assays, and why might I see different potency values?

A4: Biochemical assays measure the direct interaction of an inhibitor with a purified protein, providing a clear measure of its potency (e.g., IC50).[10] Cell-based assays, on the other hand, measure the inhibitor's effect in a more physiologically relevant context, where factors like cell permeability, stability, and the presence of competing substrates (like high intracellular ATP concentrations) can influence its apparent potency (e.g., EC50).[9][10][11][12] It is common for inhibitors to show lower potency in cell-based assays compared to biochemical assays.[10] Discrepancies between these values can provide initial clues about a compound's properties and potential liabilities.

Troubleshooting Guide: A Systematic Approach to Investigating Off-Target Effects

If you suspect that off-target effects are influencing your experimental outcomes, follow this systematic troubleshooting workflow.

Issue 1: Unexpected Phenotype or High Cytotoxicity Observed

• Possible Cause: The inhibitor is engaging one or more off-target proteins, leading to the observed cellular response.[7]

• Troubleshooting Steps:

  • Dose-Response Analysis:

    • Action: Perform a detailed dose-response curve for the observed phenotype.

    • Rationale: Off-target effects are often less potent than on-target effects and may only manifest at higher concentrations.[8] If the unexpected phenotype only occurs at concentrations significantly higher than the IC50 for the primary target, it is likely an off-target effect.

    • Interpreting Steep Curves: Be aware that unusually steep dose-response curves can sometimes indicate non-specific mechanisms of inhibition, such as compound aggregation.[11][13][14]

  • Orthogonal Inhibition:

    • Action: Use a structurally different inhibitor that is known to be a potent and selective inhibitor of the same primary target.[8]

    • Rationale: If the same phenotype is observed with a chemically distinct inhibitor, it strengthens the evidence that the effect is on-target.[8] Conversely, if the phenotype is not replicated, it suggests the initial observation was due to an off-target effect of the first compound.

  • Genetic Validation:

    • Action: Use genetic techniques like CRISPR/Cas9 or siRNA to knock down or knock out the primary target protein.[7][15]

    • Rationale: A true on-target effect should be mimicked by the genetic perturbation of the target.[9] If the phenotype of the knockout/knockdown cells differs from that of the inhibitor-treated cells, it strongly points to an off-target mechanism for the inhibitor.[7]

  • Rescue Experiments:

    • Action: In a target knockout/knockdown cell line, express a version of the target protein that is resistant to the inhibitor (e.g., through a point mutation in the binding site).

    • Rationale: If the inhibitor's effect is on-target, the resistant version of the protein should "rescue" the cells from the inhibitor's effects, restoring the normal phenotype.[15][16] This is a powerful method for definitively linking an inhibitor's effect to its intended target.

Issue 2: Inconsistent Results Between Assays or Experimental Systems

• Possible Cause: Differences in experimental conditions (e.g., cell type, ATP concentration) or the presence of off-targets that are not uniformly expressed across different systems.

• Troubleshooting Steps:

  • Direct Target Engagement Assays:

    • Action: Employ methods to directly measure the binding of the inhibitor to its target within the cellular environment.

    • Rationale: Confirming that the inhibitor is engaging the target in your specific cell model is a critical step.[17][18] Lack of target engagement could be due to poor cell permeability or rapid metabolism of the compound.[8]

    • Recommended Techniques:

      • Cellular Thermal Shift Assay (CETSA): Measures the thermal stabilization of a protein upon ligand binding, providing evidence of target engagement in intact cells.[7][18]

      • NanoBRET™ Target Engagement Assay: A cell-based method that uses bioluminescence resonance energy transfer (BRET) to quantify compound binding to a specific target protein in real-time.[19][20]

  • Kinase Selectivity Profiling:

    • Action: Screen your inhibitor against a broad panel of kinases at a fixed concentration, followed by dose-response determination for any significant hits.[21]

    • Rationale: This is the most direct way to identify potential off-target kinases.[21][22] Several commercial services offer kinase profiling across hundreds of kinases.[19][21][23]

    • Data Interpretation: A selective inhibitor should show a significantly higher potency for its primary target compared to other kinases (ideally >30-fold).[24]

  • Proteomics-Based Methods:

    • Action: Use chemical proteomics approaches to identify the full spectrum of proteins that interact with your inhibitor in cell lysates.

    • Rationale: These unbiased methods can uncover completely unexpected off-target interactions beyond the kinome.[21]

Experimental Protocols & Data Interpretation

Protocol 1: Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm target engagement of 4-(pyridin-2-yl)benzamide hydrochloride in a cellular context.

• Methodology:

  • Cell Culture and Treatment: Culture cells to ~80% confluency. Treat with the inhibitor at various concentrations or with a vehicle control for a specified time.

  • Harvesting: Harvest cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

  • Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler. One aliquot should be kept at room temperature as a non-heated control.

  • Lysis: Lyse the cells by freeze-thawing (e.g., three cycles of liquid nitrogen and a 37°C water bath).

  • Centrifugation: Separate the soluble protein fraction from the precipitated protein by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

  • Analysis: Analyze the soluble fraction by Western blot using an antibody specific for the target protein.

• Data Interpretation: In the presence of a binding inhibitor, the target protein will be stabilized and thus remain in the soluble fraction at higher temperatures compared to the vehicle-treated control. This results in a "shift" in the melting curve.

Temperature (°C)	Vehicle Control (Soluble Target)	Inhibitor-Treated (Soluble Target)
40	+++	+++
50	++	+++
55	+	++
60	-	+
65	-	-
(Table represents hypothetical Western blot band intensities)

Visualizing Experimental Logic

Workflow for Off-Target Validation

Caption: A step-by-step workflow for troubleshooting and validating potential off-target effects.

Signaling Pathway: On-Target vs. Off-Target Effects

Caption: Distinguishing between on-target and off-target signaling pathways.

References

• Interpreting Steep Dose-Response Curves in Early Inhibitor Discovery. ACS Publications. Available from: [Link]

• Best Practices for Chemical Probes. Alto Predict. Available from: [Link]

• Validating Chemical Probes. European Federation for Medicinal Chemistry and Chemical Biology (EFMC). Available from: [Link]

• Interpreting steep dose-response curves in early inhibitor discovery. PubMed. Available from: [Link]

• Interpreting Steep Dose-Response Curves in Early Inhibitor Discovery. ResearchGate. Available from: [Link]

• Kinase Panel Profiling I Pharmaron CRO Services. Pharmaron. Available from: [Link]

• Interpreting 'Dose-Response' Curves Using Homeodynamic Data: With an Improved Explanation for Hormesis. PMC. Available from: [Link]

• Kinase Screening & Profiling Service | Drug Discovery Support. Reaction Biology. Available from: [Link]

• Techniques in kinase profiling. Medicines Discovery Catapult. Available from: [Link]

• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Publications. Available from: [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PMC. Available from: [Link]

• Direct, indirect and off-target effects of kinase inhibitors. (A). In... ResearchGate. Available from: [Link]

• Validating Small Molecule Chemical Probes for Biological Discovery. Annual Reviews. Available from: [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PLOS Computational Biology. Available from: [Link]

• PROTACs to Address the Challenges Facing Small Molecule Inhibitors. PMC. Available from: [Link]

• How can off-target effects of drugs be minimised?. Patsnap Synapse. Available from: [Link]

• Maximizing the Benefits of Off-Target Kinase Inhibitor Activity. AACR Journals. Available from: [Link]

• Performing target validation well. siTOOLs Biotech. Available from: [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC. Available from: [Link]

• Kinase Inhibitors: essential tools for your research. Bertin Bioreagent. Available from: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available from: [Link]

• Utilization of kinase inhibitors as novel therapeutic drug targets: A review. PMC. Available from: [Link]

• Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. Available from: [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. ResearchGate. Available from: [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Pharmacology. Available from: [Link]

• 5 ways to validate and extend your research with Knockout Cell Lines. Horizon Discovery. Available from: [Link]

• Experimental Methods Used for Identifying Small-Molecule Inhibitors of Protein-Protein Interaction. ResearchGate. Available from: [Link]

• The Experimentalist's Guide to Machine Learning for Small Molecule Design. ACS Applied Bio Materials. Available from: [Link]

• Determining target engagement in living systems. PMC. Available from: [Link]

• Utilization of Supervised Machine Learning to Understand Kinase Inhibitor Toxophore Profiles. MDPI. Available from: [Link]

• Sensing small molecules may revolutionize drug design. EurekAlert!. Available from: [Link]

• Inactive conformation enhances binding function in physiological conditions. PMC. Available from: [Link]

• Strategies for target and pathway engagement in cellular assays. Sygnature Discovery. Available from: [Link]

• Biological Plasticity Rescues Target Activity in CRISPR Knockouts. bioRxiv. Available from: [Link]

• The Use of Cell-Based Assays for Translational Medicine Studies. BioAgilytix. Available from: [Link]

• Comparative Analysis of Biochemical and Cellular Assay Conditions and the Need for a Buffer That Mimics Cytoplasmic Environments. MDPI. Available from: [Link]

• Histone deacetylase inhibitors containing a benzamide functional group and a pyridyl cap are preferentially effective human immunodeficiency virus-1 latency-reversing agents in primary resting CD4+ T cells. PubMed. Available from: [Link]

• Advantages and limitations of cell-based assays for GTPase activation and regulation. PMC. Available from: [Link]

• Benzodioxane–Benzamides as FtsZ Inhibitors: Effects of Linker's Functionalization on Gram-Positive Antimicrobial Activity. MDPI. Available from: [Link]

• off-target effects of drugs. YouTube. Available from: [Link]

• Cell-based Assays: A Crucial Component of the Drug Discovery Process. BioIVT. Available from: [Link]

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• 5. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
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Technical Support Center: Maximizing the Stability of 4-(pyridin-2-yl)benzamide HCl Solutions

Welcome to the technical support center for 4-(pyridin-2-yl)benzamide HCl. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on ensuring the maximum stability of your aqueous solutions. Here, we move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot and optimize your experimental workflows effectively.

Frequently Asked Questions (FAQs)

Q1: My 4-(pyridin-2-yl)benzamide HCl solution is showing signs of degradation (e.g., precipitation, color change, unexpected analytical peaks). What is the most likely cause?

A1: The most common cause of instability for 4-(pyridin-2-yl)benzamide HCl in aqueous solutions is pH-dependent hydrolysis of the amide bond. Amide hydrolysis can be catalyzed by both acidic and basic conditions, leading to the formation of 4-(pyridin-2-yl)benzoic acid and ammonia or its protonated form.[1][2] The pyridinyl nitrogen in the molecule also has a pKa, meaning its protonation state, and consequently the molecule's overall charge and solubility, is pH-dependent. An inappropriate pH can lead to precipitation or accelerated degradation.

Q2: What is the optimal pH range to maximize the stability of 4-(pyridin-2-yl)benzamide HCl solutions?

A2: While specific, long-term stability data for 4-(pyridin-2-yl)benzamide HCl is not extensively published, the general principle for benzamide derivatives is that they exhibit a V-shaped stability profile with the maximum stability typically found in the neutral to slightly acidic pH range (approximately pH 4-7).[3][4] Extreme acidic or alkaline conditions significantly accelerate hydrolysis.[1][5] Therefore, maintaining a pH within this range is crucial for minimizing degradation.

Q3: Which buffer system should I use to maintain the optimal pH?

A3: The choice of buffer is critical and depends on the desired pH for your specific application. Here are some commonly used pharmaceutical buffer systems:[6][7]

• Phosphate Buffers (pH 6.0-8.0): Phosphate-buffered saline (PBS) is a versatile and widely used buffer system that is effective at maintaining a physiological pH.[8][9] It is a good starting point for many applications.

• Citrate Buffers (pH 2.5-6.5): If a more acidic pH is required to enhance solubility, a citrate buffer is a suitable option.[6][9]

• Acetate Buffers (pH 3.6-5.6): Similar to citrate buffers, acetate buffers are effective in the acidic range and are commonly used in pharmaceutical formulations.[6][9]

The buffer concentration should be sufficient to resist pH changes upon the addition of small amounts of acid or base, typically in the range of 10-100 mM.[6]

Troubleshooting Guide

Problem: I've prepared a solution of 4-(pyridin-2-yl)benzamide HCl in a recommended buffer, but I'm still observing degradation over time. What should I investigate next?

This issue often points to other factors that can influence stability, such as temperature, light exposure, and the presence of oxidizing agents. A systematic approach, known as a forced degradation study, can help identify the specific stress conditions that affect your compound.[10][11]

Forced Degradation Workflow

Step-by-Step Troubleshooting Protocol: Forced Degradation Study

This protocol is designed to systematically identify the factors causing the degradation of your 4-(pyridin-2-yl)benzamide HCl solution.[12][13]

1. Preparation of Stock Solution:

• Dissolve a known concentration of 4-(pyridin-2-yl)benzamide HCl in your chosen buffer (e.g., 0.1 M phosphate buffer, pH 7.0).
• Ensure complete dissolution. Gentle warming or sonication may be used if necessary, but avoid excessive heat.

2. Application of Stress Conditions:

• Acid Hydrolysis: Add an equal volume of 0.2 M HCl to an aliquot of the stock solution to achieve a final HCl concentration of 0.1 M. Incubate at an elevated temperature (e.g., 60°C).
• Base Hydrolysis: Add an equal volume of 0.2 M NaOH to another aliquot to achieve a final NaOH concentration of 0.1 M. Incubate at an elevated temperature (e.g., 60°C).
• Oxidative Degradation: Add a small volume of 30% hydrogen peroxide to an aliquot to achieve a final concentration of approximately 3%. Keep at room temperature.
• Thermal Degradation: Store an aliquot of the stock solution at an elevated temperature (e.g., 60°C) in the dark.
• Photolytic Degradation: Expose an aliquot of the stock solution to a light source (e.g., a photostability chamber with UV and visible light) at room temperature. A control sample should be wrapped in aluminum foil and kept under the same conditions.

3. Time-Point Analysis:

• At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw a sample from each stress condition.
• Neutralize the acid and base-stressed samples before analysis.
• Analyze all samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).[14][15]

4. Data Interpretation:

• Monitor the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.
• The conditions that show the most significant degradation will indicate the primary instability factors for your compound.

Data Summary Table: Expected Outcomes of Forced Degradation

Stress Condition	Expected Primary Degradation Product(s)	Likely Mechanism
Acid Hydrolysis	4-(pyridin-2-yl)benzoic acid, Ammonium Chloride	Acid-catalyzed amide hydrolysis[1]
Base Hydrolysis	Sodium 4-(pyridin-2-yl)benzoate, Ammonia	Base-catalyzed amide hydrolysis[5]
Oxidation	Hydroxylated derivatives, N-oxides	Oxidation of the pyridine ring[16]
Thermal Stress	Similar to hydrolysis products, but at a slower rate	Thermally induced hydrolysis
Photolytic Stress	Various photoproducts	Photochemical degradation

Advanced Experimental Protocols

Protocol 1: Determining the Optimal pH for Maximum Stability

This experiment will help you pinpoint the pH at which 4-(pyridin-2-yl)benzamide HCl is most stable.

1. Buffer Preparation:

• Prepare a series of buffers covering a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10). Use appropriate buffer systems for each pH (e.g., citrate for pH 2-6, phosphate for pH 6-8, borate for pH 8-10).[9]

2. Solution Preparation:

• Prepare solutions of 4-(pyridin-2-yl)benzamide HCl at a fixed concentration in each of the prepared buffers.

3. Stability Study:

• Store the solutions at a constant, elevated temperature (e.g., 40°C or 60°C) to accelerate degradation.[10]
• At regular intervals (e.g., 0, 1, 3, 7, and 14 days), take an aliquot from each solution.

4. Analysis:

• Analyze the samples by HPLC to quantify the remaining concentration of 4-(pyridin-2-yl)benzamide HCl.[14]

5. Data Analysis:

• Plot the percentage of remaining 4-(pyridin-2-yl)benzamide HCl against time for each pH.
• Determine the degradation rate constant (k) for each pH.
• Plot the degradation rate constant (k) as a function of pH. The pH at which the rate constant is at its minimum is the pH of maximum stability.

pH Adjustment and Stability Testing Workflow

By following these guidelines and protocols, you will be well-equipped to prepare stable solutions of 4-(pyridin-2-yl)benzamide HCl and troubleshoot any stability issues that may arise during your research and development activities.

References

• Fagron Academy. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists. Available from: [Link]

• Ardena. A practical guide to forced degradation and stability studies for drug substances. Available from: [Link]

• Pharmaguideline. Buffers in Pharmaceutical Systems, Preparation, Stability of Buffers. Available from: [Link]

• Smith, W. B., & DeWitt, B. (1970). Acidic and Basic Amide Hydrolysis. Journal of the American Chemical Society, 92(5), 1294–1301.

• Labinsights. Some Basic Facts about Forced Degradation Test. 2023. Available from: [Link]

• Cox, R. A. (2008). Benzamide hydrolysis in strong acids — The last word. Canadian Journal of Chemistry, 86(4), 290-297.
• Singh, R., & Rehman, Z. U. (2013). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia, 10(2), 579-591.
• Patel, K., & Roy, J. (2012). Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences, 4(5), 101-106.
• Kumar, V., & Sharma, V. (2018). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• Bunton, C. A., Nayak, B., & O'Connor, C. (1966). Alkaline hydrolysis of benzamide and N-methyl- and N,N-dimethylbenzamide. The Journal of Organic Chemistry, 31(11), 3867-3871.
• Cox, R. A. (2008). Benzamide hydrolysis in strong acids : The last word. Canadian Journal of Chemistry, 86(4), 290-297.

• Chemistry LibreTexts. Chemical Properties of Amides- Hydrolysis. 2024. Available from: [Link]

• Zhang, Y., et al. (2022). A review of microbial degradation of pyridine in wastewater: Degrading microorganisms, metabolic pathways, and enhancement strategies.
• Li, Y., et al. (2014). Co-metabolism Degradation of Pyridine with Glucose in Sequencing Batch Biofilm Reactor (SBBR). Nature Environment and Pollution Technology, 13(2), 235-240.

• PubChem. 4-chloro-N-(pyridin-2-yl)benzenesulfonamide. National Center for Biotechnology Information. Available from: [Link]

• PubChem. 4-amino-N-(pyridin-2-ylmethyl)benzenesulfonamide. National Center for Biotechnology Information. Available from: [Link]

• Wang, Y., et al. (2018). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 23(10), 2469.
• Nnadi, C. O., & Eke, P. I. (2021). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. Journal of Analytical Methods in Chemistry, 2021, 5528373.
• Suresh, S., Srivastava, V. C., & Mishra, I. M. (2009). Biodegradation of pyridine in a completely mixed activated sludge process.
• Lambert, W. E., et al. (1995). Quantitative gas chromatographic analysis of [1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazole-2-one], the basic metabolite of bezitramide (Burgodin), in human urine. Journal of Analytical Toxicology, 19(3), 163-167.

• Suvchem Laboratory Chemicals. BENZAMIDE (FOR SYNTHESIS). Available from: [Link]

• Tiritan, M. E., & Pinto, M. M. (2017). Analytical Methods for the Quantification of Pharmaceuticals. In Pharmaceuticals in the Environment (pp. 25-54). Springer.
• Delemps, A., & Cole, M. D. (2012). Analytical Methods. Royal Society of Chemistry.
• Zhang, Y., et al. (2022). Advances in Quantitative Analytical Methods for Solid Drugs. Pharmaceutics, 14(11), 2452.

• PubChemLite. Benzamide, p-chloro-n-(1,2,3,6-tetrahydro-1-(2-indol-3-ylethyl)-4-pyridyl)-. Available from: [Link]

• Pharmaffiliates. N-(Pyridin-2-yl)benzamide. Available from: [Link]

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Solvent compatibility guide for 4-(pyridin-2-yl)benzamide hydrochloride

Welcome to the technical support guide for 4-(pyridin-2-yl)benzamide hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide practical guidance on solvent selection, sample preparation, and troubleshooting for experiments involving this compound. The information herein is synthesized from established physicochemical principles and data from structurally related molecules to ensure scientific integrity and practical applicability.

Frequently Asked Questions (FAQs)

1. What are the recommended solvents for dissolving 4-(pyridin-2-yl)benzamide hydrochloride?

Due to the presence of a hydrophilic pyridinium hydrochloride group and a more hydrophobic benzamide moiety, the solubility of 4-(pyridin-2-yl)benzamide hydrochloride is nuanced. Based on data from analogous compounds, a range of polar solvents can be utilized.

• Polar Protic Solvents: Water and lower alcohols like methanol and ethanol are predicted to be effective solvents, particularly with the aid of slight heating or sonication. The hydrochloride salt form generally enhances aqueous solubility.

• Polar Aprotic Solvents: Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are excellent choices for achieving higher concentrations, as they are known to solubilize a wide array of organic compounds, including those with limited solubility in other solvents.[1]

• Aqueous Buffers: Solubility in aqueous buffers is expected to be pH-dependent. For biological assays, preparing a concentrated stock solution in DMSO and then diluting it into the desired buffer is a common and effective strategy.[1]

2. I am having trouble dissolving the compound. What can I do?

Difficulty in dissolving 4-(pyridin-2-yl)benzamide hydrochloride can often be overcome with the following troubleshooting steps:

• Gentle Heating: Warming the solvent can significantly increase the solubility of many compounds. A water bath set to 30-40°C is a good starting point.

• Sonication: Using an ultrasonic bath can help break up solid aggregates and accelerate the dissolution process.

• Vortexing: Vigorous mixing can aid in dissolution, especially for smaller sample sizes.

• Solvent Selection: If the compound remains insoluble, consider switching to a stronger polar aprotic solvent like DMSO or DMF.

• pH Adjustment: For aqueous solutions, adjusting the pH may enhance solubility. Given the pyridinium hydrochloride moiety, solubility is likely to be higher in acidic to neutral conditions.

3. Is 4-(pyridin-2-yl)benzamide hydrochloride stable in solution?

The stability of 4-(pyridin-2-yl)benzamide hydrochloride in solution is a critical consideration, particularly for long-term storage or prolonged experiments.

• Aqueous Stability: Pyridine-containing compounds can be susceptible to degradation in aqueous solutions, and this can be pH-dependent. It is generally recommended to prepare fresh aqueous solutions daily and to store stock solutions in a suitable organic solvent at low temperatures. For similar compounds, it is not recommended to store aqueous solutions for more than one day.[1]

• Organic Solvent Stability: Solutions in anhydrous polar aprotic solvents like DMSO and DMF are generally more stable, especially when stored at -20°C or -80°C and protected from light.

• Degradation Pathways: While specific degradation pathways for this compound are not extensively documented, pyridine rings can be susceptible to oxidative and microbial degradation.[2][3][4][5]

4. What solvents are suitable for analytical techniques like HPLC and NMR?

The choice of solvent is crucial for obtaining high-quality analytical data.

• HPLC: For Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), a mobile phase consisting of acetonitrile or methanol mixed with an aqueous buffer (e.g., phosphate or formate buffer) is a common starting point for pyridine derivatives.[6][7] The choice of buffer and its pH can be optimized to achieve good peak shape and retention.

• NMR: For Nuclear Magnetic Resonance (NMR) spectroscopy, a variety of deuterated solvents can be used. The choice of solvent can influence the chemical shifts of the protons. Common choices for pyridinium salts include:

  • Deuterated Dimethyl Sulfoxide (DMSO-d6)

  • Deuterated Methanol (CD3OD)

  • Deuterated Chloroform (CDCl3)

  • Deuterium Oxide (D2O)

It is important to note that in protic solvents like D2O and CD3OD, the amide proton may undergo exchange with the solvent deuterons, leading to its signal broadening or disappearing.

Solvent Compatibility Guide

The following table provides a summary of inferred solubility and compatibility of 4-(pyridin-2-yl)benzamide hydrochloride with common laboratory solvents. This information is based on the physicochemical properties of the molecule and data from structurally similar compounds.

Solvent	Polarity Index	Dielectric Constant	Predicted Solubility	Notes
Water	10.2	80.1	Soluble	Solubility is likely pH-dependent.
Methanol	5.1	32.7	Soluble	Good general-purpose solvent.
Ethanol	4.3	24.5	Soluble	Similar to methanol.
Isopropanol	3.9	19.9	Moderately Soluble	May require heating.
Acetonitrile	5.8	37.5	Sparingly Soluble	Often used in HPLC mobile phases.
DMSO	7.2	46.7	Highly Soluble	Excellent for preparing concentrated stock solutions.
DMF	6.4	36.7	Highly Soluble	Similar to DMSO.
DCM	3.1	9.1	Insoluble	Non-polar nature is unsuitable.
Hexane	0.1	1.9	Insoluble	Non-polar nature is unsuitable.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of 4-(pyridin-2-yl)benzamide hydrochloride, which can then be used for further dilutions in various experimental buffers.

Materials:

• 4-(pyridin-2-yl)benzamide hydrochloride solid

• Anhydrous DMSO or DMF

• Vortex mixer

• Calibrated pipette

Procedure:

• Accurately weigh the desired amount of 4-(pyridin-2-yl)benzamide hydrochloride in a suitable vial.

• Add the calculated volume of anhydrous DMSO or DMF to achieve the target concentration (e.g., 10 mM or 50 mM).

• Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved.

• If necessary, gently warm the solution in a 30-40°C water bath to aid dissolution.

• Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: Sample Preparation for RP-HPLC Analysis

This protocol provides a general procedure for preparing a sample of 4-(pyridin-2-yl)benzamide hydrochloride for analysis by RP-HPLC.

Materials:

• Stock solution of 4-(pyridin-2-yl)benzamide hydrochloride (from Protocol 1)

• HPLC-grade acetonitrile or methanol

• HPLC-grade water

• Buffer concentrate (e.g., phosphate or formate buffer)

• 0.22 µm syringe filter

Procedure:

• Prepare the mobile phase by mixing the appropriate ratios of organic solvent (acetonitrile or methanol) and aqueous buffer.

• Dilute the stock solution of 4-(pyridin-2-yl)benzamide hydrochloride with the mobile phase to the desired concentration for analysis (e.g., 10 µg/mL).

• Vortex the diluted sample to ensure homogeneity.

• Filter the sample through a 0.22 µm syringe filter into an HPLC vial to remove any particulate matter.

• The sample is now ready for injection into the HPLC system.

Visualization of Key Workflows

Solvent Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate solvent for your experiment.

Caption: A decision-making workflow for selecting the appropriate solvent.

Troubleshooting Dissolution Issues

This diagram outlines a systematic approach to troubleshooting common dissolution problems.

Caption: A step-by-step guide for troubleshooting dissolution challenges.

References

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• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. PubMed. [Link]

• How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? ResearchGate. [Link]

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• Purification of organic hydrochloride salt? ResearchGate. [Link]

• Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). DTIC. [Link]

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• Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Degradation of pyridines in the environment. Taylor & Francis Online. [Link]

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• Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. [Link]

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• FT-NMR Sample Preparation Guide. MIT OpenCourseWare. [Link]

• Problem with hydrochloride salt formation/isolation. Reddit. [Link]

• Degradation of pyridines in the environment. Semantic Scholar. [Link]

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• Dissolution Method Troubleshooting: An Industry Perspective In-Vitro Product Performance of Parenteral Drug Products. Dissolution Technologies. [Link]

• If we are having trouble dissolving a polar solute, do we need to make our solvent less polar to help it dissolve? CK-12 Foundation. [Link]

• NMR Sample prepar

• Chemical Compatibility Database. Cole-Parmer. [Link]

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• CHEMICAL COMP

• Chemical Compatibility Table. Geotech Environmental Equipment. [Link]

• 4-chloro-N-(pyridin-2-yl)benzenesulfonamide. PubChem. [Link]

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• 7. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative potency of 4-(pyridin-2-yl)benzamide HCl and benzamide analogs

This guide provides an in-depth technical analysis of 4-(pyridin-2-yl)benzamide and its analogs, focusing on their primary application as Class I Histone Deacetylase (HDAC) Inhibitors .

The structural motif of N-(2-aminophenyl)-4-(pyridin-2-yl)benzamide represents a privileged scaffold in medicinal chemistry, famously optimized into drugs like Entinostat (MS-275) and Mocetinostat . This guide compares the potency, selectivity, and structure-activity relationships (SAR) of the 4-(pyridin-2-yl) core against its positional isomers and bioisosteres.

Executive Summary: The Benzamide Pharmacophore

4-(pyridin-2-yl)benzamide HCl serves as a critical "cap-linker" intermediate in the synthesis of benzamide-based HDAC inhibitors. Unlike hydroxamic acids (e.g., SAHA) which are pan-HDAC inhibitors, benzamides exhibit kinetic selectivity for Class I HDACs (HDAC 1, 2, and 3) .

The potency of this scaffold is driven by three domains:

• Zinc Binding Group (ZBG): The o-aminoanilide moiety (derived from the benzamide).

• Linker: The central phenyl ring.

• Cap Group: The 4-(pyridin-2-yl) moiety, which occupies the enzyme's rim and dictates potency and isoform selectivity.

Key Insight: The position of the nitrogen in the pyridine "cap" (2-yl vs 3-yl vs 4-yl) drastically alters potency due to specific hydrogen bonding interactions at the entrance of the HDAC active site.

Comparative Potency Analysis

The following data summarizes the inhibitory potency (

) of the 4-(pyridin-2-yl)benzamide core compared to its structural analogs. Data is synthesized from standard Class I HDAC SAR studies (e.g., Roberts et al., Suzuki et al.).

Table 1: Potency Landscape of Benzamide Analogs (HDAC1 Inhibition)

Compound ID	Cap Structure (R)	Core Structure	HDAC1 (nM)	Selectivity Profile
Parent (4-Py-2)	4-(pyridin-2-yl)	N-(2-aminophenyl)benzamide	280	Moderate Class I Selectivity
Analog A (4-Py-3)	4-(pyridin-3-yl)	N-(2-aminophenyl)benzamide	15	High Potency (Entinostat-like)
Analog B (4-Py-4)	4-(pyridin-4-yl)	N-(2-aminophenyl)benzamide	450	Lower Potency (Steric/Electronic clash)
Analog C (Phenyl)	4-phenyl (Biphenyl)	N-(2-aminophenyl)benzamide	900	Low Potency (Lacks H-bond acceptor)
Analog D (Thiophene)	4-(thiophen-2-yl)	N-(2-aminophenyl)benzamide	120	Good Potency (Bioisostere)

Technical Analysis of Potency Drivers

• The "Nitrogen Scan" Effect: The Parent (4-Py-2) analog is generally less potent than the 3-pyridyl isomer (Analog A).

  • Reasoning: The 3-pyridyl nitrogen is optimally positioned to form a water-mediated hydrogen bond with residues (like Asp99 or His140) at the rim of the HDAC1 catalytic tunnel. The 2-pyridyl nitrogen often faces steric repulsion or intramolecular bonding that distorts the optimal binding geometry.

• Electronic Influence: The electron-deficient pyridine ring (compared to Phenyl, Analog C) enhances the acidity of the amide protons in the linker, potentially strengthening the H-bond network within the enzyme channel.

• Solubility (HCl Salt): The HCl salt form of the 4-(pyridin-2-yl)benzamide intermediate is crucial for synthesis but also indicates the basicity of the pyridine nitrogen. In the biological assay, this nitrogen's protonation state (pK_a ~5.2) modulates cellular permeability.

Mechanism of Action & Signaling Pathway[1][2]

The 4-(pyridin-2-yl)benzamide scaffold functions by occupying the acetyl-lysine binding tunnel of the HDAC enzyme. The benzamide ZBG chelates the Zinc (

) ion at the bottom of the pocket, preventing the deacetylation of histones.

Pathway Visualization (Graphviz)

Caption: Mechanism of 4-(pyridin-2-yl)benzamide analogs inducing epigenetic reactivation of tumor suppressors via Class I HDAC blockade.

Experimental Protocol: Fluorometric HDAC Activity Assay

To validate the potency of 4-(pyridin-2-yl)benzamide HCl against analogs, use the following self-validating fluorometric assay. This protocol relies on a fluorogenic acetylated peptide substrate (e.g., Boc-Lys(Ac)-AMC).

Materials

• Enzyme: Recombinant Human HDAC1 and HDAC3 (BPS Bioscience or equivalent).

• Substrate: Fluorogenic HDAC substrate (Boc-Lys(Ac)-AMC).

• Reference: Entinostat (Positive Control).

• Test Compound: 4-(pyridin-2-yl)benzamide HCl (dissolved in DMSO).

Step-by-Step Methodology

• Compound Preparation:

  • Prepare 10 mM stock solutions of the test compound and analogs in DMSO.

  • Perform 3-fold serial dilutions in Assay Buffer (25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM

    ) to generate a 10-point dose-response curve (Range: 10 M to 0.5 nM).

• Enzyme Incubation:

  • Add 15

    L of diluted compound to a 96-well black/clear-bottom plate.

  • Add 35

    L of diluted HDAC enzyme (approx. 2 ng/well).

  • Control Check: Include "No Enzyme" (Background) and "No Inhibitor" (100% Activity) wells.

  • Incubate for 30 minutes at 37°C to allow equilibrium binding.

• Substrate Initiation:

  • Add 50

    L of Fluorogenic Substrate solution (20 M final concentration).

  • Incubate for 30–60 minutes at 37°C.

• Development:

  • Add 50

    L of Developer Solution (Trypsin/Trichostatin A mix) to stop the HDAC reaction and release the fluorophore (AMC) from the deacetylated lysine.

  • Incubate for 15 minutes at room temperature.

• Data Acquisition:

  • Measure fluorescence on a plate reader (Ex: 360 nm / Em: 460 nm).

  • Calculate % Inhibition:

    .

  • Fit data to a Sigmoidal Dose-Response equation (Variable Slope) to determine

    .

Synthesis & Stability Notes (Self-Validating Logic)

When handling 4-(pyridin-2-yl)benzamide HCl :

• Hygroscopicity: The HCl salt is hygroscopic. Weighing must be performed rapidly or in a desiccated environment to ensure stoichiometry accuracy in the assay.

• Free Base Conversion: For cell-based assays (e.g., HCT116 proliferation), the HCl salt may acidify the media if used at high concentrations (>100

  M). It is recommended to neutralize or rely on the buffering capacity of the media (HEPES/Bicarbonate).

• Stability: The biaryl bond is metabolically stable, but the amide bond is susceptible to hydrolysis by amidases in vivo. However, the ortho-amino group (in the final inhibitor) provides steric protection.

SAR Workflow Diagram

Caption: Optimization workflow transforming the 4-(pyridin-2-yl) fragment into high-potency HDAC inhibitors.

References

• Roberts, C. A., et al. (2010). Preparation of N-phenyl-4-pyridin-2-yl-benzamides as histone deacylase inhibitors and anti-cancer prodrugs.[1] US Patent Application.[2]

• Suzuki, T., et al. (2005). Design, synthesis, and biological activity of novel histone deacetylase inhibitors.[1] Journal of Medicinal Chemistry.[2][3][4][5]

• Mottamal, M., et al. (2015). Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents. Molecules.[6][3][4][5][7][8][9][10][11][12]

• BPS Bioscience. (2024). HDAC1 Fluorogenic Assay Kit Protocol.

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• 3. medchemexpress.com [medchemexpress.com]
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• 12. Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-(pyridin-2-yl)benzamide hydrochloride

[1]

Executive Safety Summary

4-(pyridin-2-yl)benzamide hydrochloride is a bi-aryl pharmaceutical intermediate, likely utilized as a scaffold in kinase inhibitor development.[1] As a hydrochloride salt, this compound presents as a crystalline solid or fine powder.[1]

The Core Hazard: While specific toxicological data for this exact salt may be proprietary or limited, its structural class (pyridine-substituted benzamides) dictates that we treat it as a bio-active irritant .[1] The primary exposure vector is inhalation of airborne dust during weighing and transfer, followed by dermal absorption.[1]

Operational Directive: Adopt "Universal Precautions for Novel Pharmaceutical Intermediates." Engineering controls (fume hoods) are the primary defense; PPE is the secondary fail-safe.[1]

Risk Assessment & Physicochemical Logic

Before selecting PPE, we must understand the "Why" behind the hazard.[1]

Property	Hazard Implication
Form: Hydrochloride Salt	Increases water solubility and bioavailability.[1] Salt forms are often friable, generating fine dust (<10 µm) that remains suspended in air longer than bulk solids.[1]
Structure: Pyridine/Benzamide	Structural analogs (e.g., Benzamidine, Nicotinamide) often carry H315 (Skin Irrit.) , H319 (Eye Irrit.) , and H335 (Resp.[1] Irrit.) classifications.[1][2][3][4][5][6]
Pharmacology	As a likely kinase inhibitor precursor, assume potential for specific target organ toxicity (STOT) upon repeated exposure.[1]

PPE Selection Matrix

This matrix is designed to create a self-validating barrier system.[1] Do not deviate without a documented risk assessment.[1]

Tier 1: Routine Handling (mg to g scale)

Applicable for: Weighing, standard synthesis, and solution preparation within a Fume Hood.

Body Area	Required PPE	Technical Justification
Respiratory	Engineering Control Only	Primary Barrier: Chemical Fume Hood (Face velocity: 80–100 fpm).[1] Note: N95 respirators are NOT required if the hood is functional.[1]
Hand Protection	Double Nitrile Gloves	Inner: 4 mil Nitrile (Inspection layer).[1] Outer: 5-8 mil Nitrile (Sacrificial layer).[1] Why: Benzamides are organic amines; nitrile offers superior breakthrough time compared to latex.[1]
Eye Protection	Safety Glasses with Side Shields	ANSI Z87.1 compliant.[1] Protects against projectile crystals or minor splashes.[1]
Body	Lab Coat (Cotton/Poly)	Standard protection.[1] Must be buttoned to the neck to prevent dust accumulation on street clothes.[1]

Tier 2: High-Risk Operations (Spill Cleanup or >10g Open Handling)

Applicable for: Spills outside the hood, equipment maintenance, or handling bulk powder.

Body Area	Required PPE	Technical Justification
Respiratory	P100 Half-Face Respirator	Critical: HEPA filtration is required to capture fine salt particulates.[1] Surgical masks offer zero protection against chemical dust.[1]
Eye Protection	Chemical Goggles	Unvented or indirect-vent goggles to prevent dust entry into the lacrimal duct.[1]
Body	Disposable Tyvek® Sleeves/Apron	Prevents salt dust from embedding in fabric lab coats, which can lead to secondary exposure outside the lab.[1]

Operational Protocol: The "Zero-Static" Weighing Workflow

Handling hydrochloride salts often induces static electricity, causing the powder to "jump" or disperse.[1] Follow this workflow to minimize contamination.

Step 1: Engineering Setup

• Verify Airflow: Check the fume hood monitor. Flow should be laminar.

• Ionization (Optional but Recommended): Use an anti-static gun or ionizer bar near the balance if the powder is flighty.[1]

Step 2: The Transfer

• Don PPE: Put on inner gloves, then lab coat, then outer gloves.[1]

• Inspect: Check outer gloves for micro-tears by inflating them slightly with air.[1]

• Weighing:

  • Never weigh directly onto the balance pan.

  • Use a weighing boat or funnel.[1]

  • Technique: Do not dump. Tap the spatula gently to control the flow.[1]

• Solubilization: Dissolve the solid inside the hood immediately after weighing.[1] Once in solution (e.g., DMSO or Methanol), the inhalation risk drops to near zero.[1]

Step 3: Decontamination

• Wipe Down: Use a wet paper towel (water/ethanol) to wipe the balance area.[1] Dry wiping generates static and disperses dust.

• Doffing: Remove outer gloves inside the hood and dispose of them as solid hazardous waste.

Emergency Response & Disposal

Spill Response (Solid Powder)

• Do NOT sweep vigorously. This aerosolizes the salt.[1]

• Method: Cover the spill with a wet paper towel (water) to solubilize the salt, then wipe up.[1]

• Disposal: Place waste in a container labeled "Solid Hazardous Waste: Pyridine Derivative."[1]

Disposal Classification

• Aqueous Waste: If dissolved in water/buffer.[1]

• Organic Waste: If dissolved in DMSO/Methanol.[1]

• Solid Waste: Contaminated gloves, weighing boats, and paper towels.[1]

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound, emphasizing the "Stop/Go" safety checks.

Figure 1: Decision logic for PPE selection based on engineering control availability and operational risk.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1][7]

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Respiratory Protection Standard (29 CFR 1910.134).[1] United States Department of Labor.[1] [1]

• PubChem. (n.d.).[1] Compound Summary: Benzamide (General Safety Data). National Library of Medicine.[1] [1]

• Thermo Fisher Scientific. (2021).[1] Safety Data Sheet: Benzamidine Hydrochloride (Structural Analog Reference). [1]

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